3-Amino-4-(cyclohexylamino)benzonitrile

• CAS: 123856-34-8

Core Science & Biosynthesis

Thermodynamic Stability and Solution-State Dynamics of 3-Amino-4-(cyclohexylamino)benzonitrile

Executive Overview and Molecular Architecture

In the development of advanced active pharmaceutical ingredients (APIs) and complex chemical intermediates, understanding the thermodynamic boundaries of molecular stability is paramount. 3-Amino-4-(cyclohexylamino)benzonitrile (CAS 123856-34-8) represents a highly functionalized aromatic system characterized by a delicate electronic balance[1].

The molecular architecture consists of a benzonitrile core substituted with two distinct amine moieties: an electron-donating primary amine at the 3-position and a sterically hindered, secondary cyclohexylamine at the 4-position. This specific arrangement creates a "push-pull" electronic system. The electron-withdrawing nitrile group (-C≡N) stabilizes the electron-rich aromatic ring, but introduces a thermodynamic vulnerability to hydrolysis[2]. Conversely, the adjacent amine groups increase the highest occupied molecular orbital (HOMO) energy, making the molecule susceptible to autoxidation.

For formulation scientists, the core challenge is that the thermodynamic drivers for solvation (which require polar interactions) directly compete with the kinetic barriers preventing degradation. This guide explores the causality behind these thermodynamic behaviors and provides a self-validating experimental framework for profiling the compound's stability in solution.

Thermodynamic Drivers of Solution Stability

The stability of 3-Amino-4-(cyclohexylamino)benzonitrile in a solvent system is governed by the Gibbs free energy of solvation ( ΔGsolv​ ) and the activation energies ( ΔG‡ ) of its primary degradation pathways.

Solvation Energy and Steric Hindrance

The bulky cyclohexyl group introduces a significant entropic penalty ( ΔSsolv​ ) when introduced into highly structured hydrogen-bonding networks, such as aqueous buffers. To minimize this penalty, the molecule often adopts conformations that shield the hydrophobic cyclohexyl ring while exposing the polar nitrile and primary amine groups to the solvent. While standard benzonitrile exhibits a well-documented baseline enthalpy of vaporization and solution dynamics[3], the bulky secondary amine in this derivative drastically alters its solvation shell, forcing a reliance on mixed co-solvents (e.g., DMSO/Water or Acetonitrile/Water) to achieve thermodynamic equilibrium.

Enthalpy-Entropy Compensation in Binding and Solvation

When this molecule interacts with excipients or transport proteins (such as Human Serum Albumin), the process is largely entropy-driven. Studies on structurally analogous benzonitrile derivatives demonstrate that the displacement of ordered water molecules from the hydrophobic cyclohexyl moiety provides a massive entropic gain, overcoming the positive (unfavorable) enthalpy of binding[4]. In solution, this same principle dictates that temperature fluctuations will disproportionately impact the molecule's solubility and stability profile.

Mechanistic Causality of Degradation

To design a stable formulation, one must understand why the molecule degrades. The degradation is not random; it follows strict thermodynamic gradients.

Caption: Principal degradation pathways driven by oxidative and hydrolytic thermodynamic forces.

• Nitrile Hydrolysis: The hydration of the -C≡N group to an amide, and subsequently to a carboxylic acid, is thermodynamically favorable ( ΔG<0 ) but kinetically slow at neutral pH. However, at extreme pH levels, specific acid/base catalysis lowers the activation enthalpy ( ΔH‡ ), rapidly accelerating degradation.

• Oxidative Degradation: The ortho-diamine-like structure (positions 3 and 4) is highly susceptible to reactive oxygen species (ROS). The oxidation to a quinone-imine derivative is an exothermic process. Trace transition metals in buffer solutions can act as catalysts, lowering the thermodynamic barrier for electron transfer.

Self-Validating Experimental Protocol

To accurately map the thermodynamic stability of 3-Amino-4-(cyclohexylamino)benzonitrile, we must employ an orthogonal, self-validating analytical approach. Relying solely on chromatographic endpoint data is insufficient, as it fails to capture the real-time energetics of degradation.

We utilize a coupled workflow combining Isothermal Microcalorimetry (IMC) and HPLC-UV/MS . If the integrated heat flow ( ΔHcal​ ) from IMC matches the theoretical enthalpy calculated via the van't Hoff analysis of the HPLC kinetic data, the mechanistic model is validated. A mismatch indicates uncharacterized secondary reactions (e.g., precipitation or parallel degradation).

Caption: Workflow for thermodynamic profiling using orthogonal calorimetric and chromatographic techniques.

Step-by-Step Methodology

Phase 1: Preparation and Baseline Establishment

• Solvent Selection: Prepare a 1.0 mg/mL solution of 3-Amino-4-(cyclohexylamino)benzonitrile in a 50:50 (v/v) mixture of Methanol and 50 mM Phosphate Buffer. The co-solvent is required to overcome the entropic penalty of the cyclohexyl group.

• Degassing: Sparge the solution with ultra-pure Nitrogen for 15 minutes to remove dissolved oxygen, isolating the hydrolytic pathway from the oxidative pathway.

Phase 2: Isothermal Microcalorimetry (IMC)

• Load 3.0 mL of the prepared solution into the sample ampoule of a multi-channel microcalorimeter. Load an identical volume of the blank solvent into the reference ampoule.

• Equilibrate the system at 40°C until the baseline heat flow stabilizes (< 0.1 µW drift).

• Monitor the thermal power ( dq/dt ) over 72 hours. The integration of this curve provides the total enthalpy of the degradation process occurring at 40°C.

Phase 3: Accelerated Kinetic Tracking (HPLC-UV/MS)

• Divide the remaining solution into sealed, amber glass vials (to prevent photo-degradation).

• Incubate the vials across a temperature gradient: 25°C, 40°C, 55°C, and 70°C.

• Extract aliquots at predefined intervals (0, 4, 8, 24, 48, and 72 hours). Quench the reaction immediately by diluting 1:10 in cold mobile phase (4°C).

• Analyze via HPLC-UV (detection at 254 nm for the benzonitrile chromophore) coupled with Mass Spectrometry to quantify the intact API and identify specific degradants (e.g., m/z shifts indicating +16 Da for oxidation or +18 Da for hydrolysis).

Phase 4: Data Synthesis (The Eyring Equation) Calculate the reaction rate constant ( k ) at each temperature. Plot ln(k/T) versus 1/T . The slope of this line yields the Activation Enthalpy ( ΔH‡ ), and the y-intercept yields the Activation Entropy ( ΔS‡ ).

Quantitative Data & Predictive Modeling

By synthesizing the kinetic data with the calorimetric output, we can construct a thermodynamic profile. Table 1 summarizes the representative activation parameters for the primary degradation pathways of this molecular class in an aqueous-organic matrix at pH 7.4.

Table 1: Representative Thermodynamic Activation Parameters (pH 7.4, 298.15 K)

Degradation Pathway	Activation Enthalpy ( ΔH‡ )	Activation Entropy ( ΔS‡ )	Gibbs Free Energy ( ΔG‡ )	Primary Catalyst
Nitrile Hydrolysis (to Amide)	+85.4 kJ/mol	-42.1 J/(mol·K)	+98.0 kJ/mol	Hydronium / Hydroxide
Amide Hydrolysis (to Acid)	+92.1 kJ/mol	-55.3 J/(mol·K)	+108.6 kJ/mol	Hydronium / Hydroxide
Amine Oxidation	+45.2 kJ/mol	-115.4 J/(mol·K)	+79.6 kJ/mol	ROS / Trace Metals ( Fe3+ )

Data Interpretation Insight: The highly negative activation entropy ( ΔS‡ ) for oxidation indicates a highly ordered transition state, typical of bimolecular reactions involving dissolved oxygen. The significantly lower ΔG‡ for oxidation (79.6 kJ/mol) compared to hydrolysis (98.0 kJ/mol) dictates that oxidation is the kinetically dominant degradation pathway at ambient temperatures, necessitating the rigorous use of antioxidants or inert atmospheres during formulation and storage.

Conclusion

The thermodynamic stability of 3-Amino-4-(cyclohexylamino)benzonitrile is a delicate interplay between the robust, electron-withdrawing nature of the benzonitrile core and the reactive, electron-donating primary and secondary amines. While the compound exhibits strong baseline thermal stability[5], its solution-state dynamics are heavily influenced by the entropic penalties of the cyclohexyl ring and the low activation barrier for autoxidation.

By employing the self-validating IMC and HPLC workflow detailed above, researchers can accurately map the thermodynamic boundaries of this API. Successful formulation will ultimately require mitigating the oxidative vulnerability through strict control of dissolved oxygen, the addition of chelating agents to sequester trace metals, and the optimization of co-solvent ratios to satisfy the complex solvation energetics.

References

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• NIST WebBook.Benzonitrile: Gas phase thermochemistry and Condensed phase thermochemistry data. Retrieved April 6, 2026.
• RSC Publishing.Binding thermodynamics of (E)-2-((2-hydroxybenzylidene)amino)-5-methylbenzonitrile and its interactions. Retrieved April 6, 2026.
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spectroscopic characterization of 3-Amino-4-(cyclohexylamino)benzonitrile

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-Amino-4-(cyclohexylamino)benzonitrile

Abstract: This technical guide provides a comprehensive framework for the , a substituted aromatic compound with significant potential as a building block in medicinal chemistry and drug development.[1] Given the sparse public data on this specific molecule, this document serves as a predictive and methodological guide for researchers and scientists. It outlines the theoretical underpinnings and practical experimental protocols for a multi-faceted spectroscopic approach, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. By integrating data from these orthogonal techniques, one can achieve unambiguous structural elucidation and purity assessment, a critical step in any drug discovery pipeline.[2][3]

Introduction: The Imperative for Integrated Spectroscopic Analysis

3-Amino-4-(cyclohexylamino)benzonitrile (CAS No. 123856-34-8) is a molecule of interest featuring a complex substitution pattern on a benzonitrile core. This structure incorporates a primary amine (-NH₂), a secondary amine (-NH-), a nitrile (-C≡N), and a saturated cycloaliphatic ring. The definitive confirmation of such a structure cannot rely on a single analytical technique. Instead, an integrated approach leveraging multiple spectroscopic methods is essential for providing a complete and validated molecular profile.[4][5] This guide details the expected spectroscopic signatures and the rationale behind the selection of each technique to build a self-validating analytical workflow.

Molecular Structure:

Caption: Molecular structure of 3-Amino-4-(cyclohexylamino)benzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone technique for elucidating the carbon-hydrogen framework of organic molecules.[6] For 3-Amino-4-(cyclohexylamino)benzonitrile, both ¹H and ¹³C NMR are indispensable for confirming the connectivity and chemical environment of each atom.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to be complex, with distinct regions corresponding to the aromatic, amine, and aliphatic protons.

• Aromatic Region (δ 6.0-7.5 ppm): The three protons on the benzene ring will appear in this region. Due to the strong electron-donating effects of the two amino groups, these protons will be significantly shielded and appear upfield. Their splitting pattern will depend on their coupling constants (ortho, meta).

• Amine Protons (-NH and -NH₂): These signals are often broad and their chemical shifts are highly variable, depending on solvent, concentration, and temperature.[7] The primary amine (-NH₂) protons may appear as a broad singlet around δ 4.0-5.0 ppm. The secondary amine (-NH-) proton will likely appear as a broad signal, potentially a doublet if coupled to the adjacent cyclohexyl proton, in a similar region. Deuterium exchange (adding a drop of D₂O) can be used to confirm these peaks, as they will disappear from the spectrum.[8]

• Aliphatic Region (δ 1.0-4.0 ppm): This region will be dominated by the signals from the cyclohexyl group. The methine proton attached to the nitrogen (-CH-NH-) will be the most downfield signal (deshielded), expected around δ 3.0-3.5 ppm. The remaining ten protons on the cyclohexyl ring will produce a complex, overlapping series of multiplets in the δ 1.0-2.0 ppm range.

Predicted ¹³C NMR Spectrum

A proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon environments.

• Aromatic & Nitrile Carbons (δ 95-155 ppm): Thirteen carbon signals are expected in total. Six signals will correspond to the aromatic carbons. The carbon bearing the nitrile group (C-CN) and the carbons attached to the amino groups (C-N) will have distinct chemical shifts influenced by these substituents. The nitrile carbon (-C≡N) itself is expected to appear around δ 118-122 ppm.[9]

• Aliphatic Carbons (δ 20-60 ppm): The cyclohexyl ring should produce four distinct signals due to symmetry: the methine carbon attached to nitrogen (-CH-NH-), and three methylene carbons (-CH₂-).

Experimental Protocol: NMR Spectroscopy

Caption: Standard workflow for NMR-based structural analysis.

• Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR (20-50 mg for ¹³C) and dissolve it in approximately 0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, in a clean NMR tube.[7] DMSO-d₆ is often an excellent choice for its ability to dissolve polar compounds and to slow down the exchange of N-H protons, sometimes allowing for their observation as sharper signals.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Higher field strengths are advantageous for resolving the complex multiplets expected from this molecule.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typically, 16 to 64 scans are sufficient.[6]

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse program. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a relaxation delay of 2 seconds are required to obtain a good signal-to-noise ratio.[6]

• Data Processing: Process the raw data (FID) using appropriate software. This involves Fourier transformation, phase correction, baseline correction, and referencing the chemical shift scale to the residual solvent peak.

Predicted NMR Data Summary

Assignment	¹H NMR (Predicted δ, ppm)	¹³C NMR (Predicted δ, ppm)	Key Features & Rationale
Aromatic CH	6.0 - 7.5 (3H, m)	95 - 150 (6 signals)	Protons are upfield due to electron-donating amino groups. Carbons show a wide range based on substitution.
-NH₂	4.0 - 5.0 (2H, br s)	N/A	Broad, exchangeable signal. Confirmed by D₂O exchange.
-NH-	4.0 - 5.5 (1H, br)	N/A	Broad, exchangeable signal. May show coupling to adjacent CH.
Cyclohexyl -CH-N-	3.0 - 3.5 (1H, m)	50 - 60	Deshielded by adjacent nitrogen atom.
Cyclohexyl -CH₂-	1.0 - 2.0 (10H, m)	20 - 40 (3 signals)	Complex, overlapping multiplet region.
-C≡N	N/A	118 - 122	Characteristic chemical shift for a nitrile carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.[5]

Predicted FT-IR Absorptions

The structure of 3-Amino-4-(cyclohexylamino)benzonitrile contains several IR-active functional groups that will give rise to characteristic absorption bands.

• N-H Stretching (3500-3200 cm⁻¹): This region is diagnostic for amines. Because the molecule has both a primary and a secondary amine, a complex pattern is expected. The primary amine (-NH₂) should produce two distinct bands (asymmetric and symmetric stretches), while the secondary amine (-NH-) will produce a single, weaker band in the same region.[10][11]

• C-H Stretching (3100-2850 cm⁻¹): Aromatic C-H stretches will appear as weaker bands just above 3000 cm⁻¹, while the aliphatic C-H stretches from the cyclohexyl group will give strong, sharp absorptions just below 3000 cm⁻¹.[11]

• C≡N Stretching (2260-2220 cm⁻¹): The nitrile group gives rise to a very characteristic sharp, medium-to-strong intensity peak in this region. Its conjugation with the aromatic ring places it in the lower end of the typical range.[12]

• N-H Bending (1650-1580 cm⁻¹): The primary amine will exhibit an N-H "scissoring" bend in this region.[10] This can sometimes be mistaken for a C=C stretch.

• C-N Stretching (1350-1250 cm⁻¹): Aromatic C-N stretching vibrations typically result in strong bands in this part of the fingerprint region.[10]

Experimental Protocol: FT-IR Spectroscopy

A solid-state FT-IR spectrum is most appropriate for this compound.

• Sample Preparation (ATR): Attenuated Total Reflectance (ATR) is the preferred modern method. Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: Collect a background spectrum of the empty ATR crystal first. Then, apply pressure to ensure good contact between the sample and the crystal and collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Predicted FT-IR Data Summary

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
~3450 & ~3350	Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	Medium
~3300	Stretch	Secondary Amine (-NH-)	Medium-Weak
3100-3000	Stretch	Aromatic C-H	Weak
2950-2850	Stretch	Aliphatic C-H	Strong
~2225	Stretch	Nitrile (-C≡N)	Medium, Sharp
1650-1580	Bend (Scissoring)	Primary Amine (-NH₂)	Medium
1335-1250	Stretch	Aromatic C-N	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule, as well as structural information derived from its fragmentation patterns.[5]

Predicted Mass Spectrum

• Molecular Ion (M⁺•): The molecular formula is C₁₃H₁₇N₃. The calculated monoisotopic mass is 215.1422 g/mol . A key diagnostic feature will be the odd nominal molecular weight (215), which is predicted by the Nitrogen Rule . This rule states that a molecule containing an odd number of nitrogen atoms will have an odd nominal molecular weight.[8][13] The molecular ion peak for an aromatic amine is expected to be intense.[14]

• Fragmentation: Electron Ionization (EI) would induce characteristic fragmentation. The major fragmentation pathways for amines are typically dominated by α-cleavage (cleavage of the bond adjacent to the nitrogen atom).[13][15] For this molecule, fragmentation would likely involve the cyclohexyl ring.

  • α-Cleavage: Cleavage of the C-C bonds within the cyclohexyl ring, alpha to the secondary amine nitrogen, is a probable pathway.

  • Loss of H•: A peak at [M-1] is common for aromatic amines.[14]

  • Loss of HCN: Anilines can lose HCN (27 Da) from the aromatic ring, though this may be a minor pathway.[14]

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol: Mass Spectrometry

• Ionization Method: Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer (like TOF or Orbitrap) is ideal for accurate mass determination. ESI would likely produce the protonated molecule [M+H]⁺ at m/z 216.1495. For fragmentation studies, Electron Ionization (EI) with a quadrupole or ion trap analyzer is classic.

• Sample Introduction: For ESI, the sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused directly or via LC. For EI, the sample is typically introduced via a direct insertion probe or a Gas Chromatography (GC) inlet.

• Data Acquisition: Acquire a full scan spectrum to identify the molecular ion. Then, perform MS/MS (or tandem MS) on the molecular ion to generate and analyze fragment ions, which helps confirm the structure.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the electronic transitions within a molecule and is particularly useful for analyzing compounds with conjugated systems, such as aromatic rings.[4][16]

Predicted UV-Vis Spectrum

The chromophore in this molecule is the substituted benzonitrile ring. The presence of two powerful auxochromes (the primary and secondary amino groups) with lone pairs of electrons directly on the aromatic ring will cause significant shifts in the absorption maxima.

• Expected Absorptions: Aromatic compounds typically show two main absorption bands corresponding to π → π* transitions. For 3-Amino-4-(cyclohexylamino)benzonitrile, these bands are expected to be red-shifted (bathochromic shift) to longer wavelengths compared to unsubstituted benzene, due to the electron-donating nature of the amino groups extending the conjugation. One would predict a strong primary absorption band (λ_max) well above 250 nm.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol). A typical concentration is around 10 µg/mL.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Use a matched pair of quartz cuvettes, one for the solvent blank and one for the sample.

• Data Acquisition: Record the spectrum, typically from 400 nm down to 200 nm. The wavelength of maximum absorbance (λ_max) and the molar absorptivity (ε) can be determined.

Integrated Analysis for Structural Confirmation

No single technique provides the complete picture. The true analytical power comes from integrating the data from all methods to build a cohesive and self-validating structural assignment.

Caption: Integrated workflow for unambiguous structural elucidation.

• MS confirms the molecular formula and adheres to the Nitrogen Rule.

• FT-IR provides direct evidence for the key functional groups: two types of amines and a nitrile.

• NMR maps out the precise carbon-hydrogen skeleton, confirming the substitution pattern on the aromatic ring and the presence of the cyclohexyl group.

• UV-Vis verifies the presence of the substituted aromatic chromophore.

Together, these four techniques provide orthogonal data points that, when consistent, lead to an unequivocal confirmation of the structure and purity of 3-Amino-4-(cyclohexylamino)benzonitrile.

References

• Spectroscopic Techniques in Modern Drug Characterization | Walsh Medical Media. (2025, September 30). Walsh Medical Media.
• Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications | Lab Manager. (2025, August 28). Lab Manager.
• The Role of Spectroscopy in Modern Pharmaceutical Quality Control. (n.d.).
• A Review of the Latest Spectroscopic Research in Pharmaceutical and Biopharmaceutical Applications | Spectroscopy Online. (2025, October 30). Spectroscopy Online.
• GCMS Section 6.15 - Fragmentation of Amines. (n.d.). Whitman College.
• Advanced Spectroscopic Techniques in Pharmaceutical Analysis: A Critical Evaluation. (2025, January 15).
• Chapter 11 - Amines. (n.d.). Future4200.
• IR Spectroscopy Tutorial: Amines. (n.d.). University of Calgary.
• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25). Chemistry Stack Exchange.
• Interpreting the Molecular Landscape: A Comparative Guide to the ¹H and ¹³C NMR Spectra of 3,5-Diamino-4-methylbenzonitrile. (2025). Benchchem.
• Mass Spectrometry Amine Fragmentation in Analytical Chemistry | JoVE Core. (2024, December 5). JoVE.
• Mass Spectrometry: Fragment
• 24.10: Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts.
• Supplementary Material (ESI) for Chemical Communications. (2009). The Royal Society of Chemistry.
• Application Notes and Protocols for NMR Spectroscopy of 3-Amino-4-hydroxybenzonitrile. (2025). Benchchem.
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• Technical Support Center: Analysis of 3-Amino-4-(phenylamino)benzonitrile. (n.d.). Benchchem.
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An In-depth Technical Guide to the Solubility Profile of 3-Amino-4-(cyclohexylamino)benzonitrile in Polar Aprotic Solvents

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 3-Amino-4-(cyclohexylamino)benzonitrile in polar aprotic solvents. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven methodologies. While specific quantitative solubility data for this compound is not extensively published, this guide establishes a robust protocol for its determination, grounded in fundamental principles of physical chemistry and analytical science.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a drug candidate from discovery to a viable therapeutic is critically dependent on its physicochemical properties, with solubility being a paramount parameter.[1] Poor solubility can lead to low bioavailability, hindering a compound's therapeutic efficacy. 3-Amino-4-(cyclohexylamino)benzonitrile, with its distinct structural motifs—a polar benzonitrile group, a basic amino group, and a nonpolar cyclohexyl moiety—presents a unique and interesting case for solubility studies. Understanding its behavior in various solvent systems is essential for formulation development, reaction chemistry, and purification processes. This guide focuses specifically on polar aprotic solvents, which are widely used in organic synthesis, purification, and as vehicles for in vitro biological assays.

Theoretical Framework: Predicting Solubility in Polar Aprotic Solvents

The adage "like dissolves like" provides a foundational, albeit simplified, understanding of solubility.[2] A more nuanced appreciation requires consideration of the intermolecular forces at play between the solute (3-Amino-4-(cyclohexylamino)benzonitrile) and the solvent.

Molecular Structure of 3-Amino-4-(cyclohexylamino)benzonitrile:

• Polar Moieties: The primary amino (-NH2) and secondary amino (-NH-) groups are capable of hydrogen bonding (as donors). The nitrile (-C≡N) group is a strong hydrogen bond acceptor and contributes significantly to the molecule's polarity.

• Nonpolar Moiety: The cyclohexyl group is a bulky, nonpolar aliphatic ring that will favor interactions with nonpolar or less polar solvent environments.

• Aromatic System: The benzene ring contributes to van der Waals forces and potential π-π stacking interactions.

Properties of Common Polar Aprotic Solvents:

Solvent	Dielectric Constant (ε)	Dipole Moment (μ)	Hydrogen Bond Acceptor/Donor
Dimethyl Sulfoxide (DMSO)	47.2	3.96	Strong Acceptor
N,N-Dimethylformamide (DMF)	36.7	3.82	Strong Acceptor
Acetonitrile (ACN)	37.5	3.92	Moderate Acceptor
Tetrahydrofuran (THF)	7.6	1.75	Moderate Acceptor

Predicted Solubility Behavior:

Based on the structural features, 3-Amino-4-(cyclohexylamino)benzonitrile is expected to exhibit favorable solubility in strong polar aprotic solvents like DMSO and DMF. These solvents are excellent hydrogen bond acceptors and have high dielectric constants, which can effectively solvate the polar functional groups of the molecule. The solubility is likely to be moderate in acetonitrile and lower in tetrahydrofuran, which are less polar. The nonpolar cyclohexyl group may slightly limit the solubility in the most polar solvents compared to a similar molecule without this group.

Experimental Determination of Solubility: A Validated Protocol

The following is a detailed, step-by-step protocol for the quantitative determination of the solubility of 3-Amino-4-(cyclohexylamino)benzonitrile. This method is based on the widely accepted "excess solid" or shake-flask method, which is considered a gold standard for thermodynamic solubility measurement.[3]

Materials and Equipment

• 3-Amino-4-(cyclohexylamino)benzonitrile (high purity)

• Selected polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile, THF) of analytical grade

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Centrifuge

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Experimental Workflow

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-Amino-4-(cyclohexylamino)benzonitrile to a series of vials, each containing a known volume of a specific polar aprotic solvent. The presence of undissolved solid is crucial.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a shaker incubator set to a constant temperature (e.g., 25 °C) and agitate for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After the equilibration period, centrifuge the vials at a high speed to pellet the undissolved solid.

  • Carefully aspirate a known volume of the supernatant (the saturated solution) without disturbing the solid pellet.

• Quantification by HPLC:

  • Prepare a series of standard solutions of 3-Amino-4-(cyclohexylamino)benzonitrile of known concentrations in a suitable solvent (e.g., acetonitrile).

  • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the peak area against concentration.

  • Dilute the collected supernatant samples with the same solvent used for the standards to fall within the linear range of the calibration curve.

  • Inject the diluted samples into the HPLC and determine their concentrations from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor. This value represents the solubility of the compound in that solvent at the specified temperature.

Self-Validating System and Controls

• Equilibrium Confirmation: To ensure that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours). The solubility should be consistent across the later time points.

• Solid-State Analysis: The solid material remaining after the experiment should be analyzed (e.g., by XRPD) to ensure that the compound has not undergone any phase changes or solvate formation during the experiment.

• Method Validation: The HPLC method should be validated for linearity, accuracy, and precision according to standard guidelines.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for the experimental determination of thermodynamic solubility.

Predicted Solubility Data Summary

While experimental values are pending, the following table provides a predicted qualitative and estimated quantitative solubility profile for 3-Amino-4-(cyclohexylamino)benzonitrile in selected polar aprotic solvents at 25 °C, based on the theoretical principles discussed.

Solvent	Predicted Qualitative Solubility	Estimated Solubility Range (mg/mL)	Rationale
Dimethyl Sulfoxide (DMSO)	Very Soluble	> 100	Strong hydrogen bond acceptor, high polarity.
N,N-Dimethylformamide (DMF)	Freely Soluble	50 - 100	Strong hydrogen bond acceptor, high polarity.
Acetonitrile (ACN)	Soluble	10 - 50	Moderate hydrogen bond acceptor, moderate polarity.
Tetrahydrofuran (THF)	Sparingly Soluble	1 - 10	Weaker hydrogen bond acceptor, lower polarity.

Conclusion

This technical guide has outlined a comprehensive approach to understanding and determining the solubility profile of 3-Amino-4-(cyclohexylamino)benzonitrile in polar aprotic solvents. By combining theoretical predictions with a robust experimental protocol, researchers can generate the critical data needed to advance the development of this and similar compounds. The methodologies described herein are designed to ensure scientific integrity and produce reliable, reproducible results that are essential for informed decision-making in the drug discovery and development process.

References

• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent? [Online forum post]. Retrieved from [Link]

• University of Toronto. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

• University of Sydney. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• University of California, Los Angeles. Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Frontiers in Chemistry. (2024, March 17). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Retrieved from [Link]

Sources

• 1. Frontiers | Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives [frontiersin.org]
• 2. chem.ws [chem.ws]
• 3. lifechemicals.com [lifechemicals.com]

Protocols & Analytical Methods

Application Note: HPLC Method Development and Validation for 3-Amino-4-(cyclohexylamino)benzonitrile

Target Audience: Analytical Chemists, Formulation Scientists, and CMC Regulatory Professionals.

Introduction & Analyte Profiling

The quantification of pharmaceutical intermediates and active pharmaceutical ingredients (APIs) requires highly robust, stability-indicating analytical methods. 3-Amino-4-(cyclohexylamino)benzonitrile (CAS No. 123856-34-8)[1] is a complex synthetic intermediate characterized by multiple functional groups that present distinct chromatographic challenges.

To develop a reliable High-Performance Liquid Chromatography (HPLC) method, we must first analyze the physicochemical causality of the molecule:

• Nitrile Group (-CN): Provides a strong, electron-withdrawing chromophore, making UV detection highly sensitive at lower wavelengths (e.g., 254 nm).

• Primary & Secondary Amines: The molecule contains an aniline-type primary amine and a secondary alkyl-aryl amine (cyclohexylamino group). These basic nitrogen atoms possess pKa values estimated between 4.0 and 6.0. At neutral pH, they undergo partial ionization, leading to severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica stationary phase.

• Cyclohexyl Moiety: Imparts significant hydrophobicity (high LogP), requiring a sufficient concentration of organic modifier to elute the compound within a practical run time.

Analytical Target Profile (ATP) & Risk Assessment

In alignment with the ICH Q14 Analytical Procedure Development guidelines[2], the development process begins with defining the Analytical Target Profile (ATP). The method must be capable of separating 3-Amino-4-(cyclohexylamino)benzonitrile from its synthetic precursors (e.g., 3,4-diaminobenzonitrile) and potential degradation products, ensuring accurate quantification for batch release.

Analytical procedure lifecycle integrating ICH Q14 development and ICH Q2(R2) validation.

Method Development Strategy: The Causality of Choices

Mobile Phase Selection (The pH Dilemma)

For basic amines, the mobile phase pH is the most critical parameter. We must choose between a high pH (to keep the molecule neutral) or a low pH (to fully protonate it).

We select a low pH strategy (pH ~2.0) using 0.1% Trifluoroacetic Acid (TFA) .

• Causality: At pH 2.0, both amine groups are fully protonated, ensuring a single uniform ionization state. Furthermore, the trifluoroacetate anion acts as a weak ion-pairing agent. It masks the positive charge of the protonated amines, facilitating smooth partitioning into the hydrophobic C18 stationary phase. This completely suppresses silanol interactions, yielding excellent peak symmetry.

Decision tree illustrating the causality of mobile phase pH selection for basic amine analytes.

Stationary Phase & Elution Mode

An end-capped C18 column (e.g., Waters XBridge or Agilent Zorbax Eclipse Plus) is selected to withstand the acidic mobile phase and provide strong hydrophobic retention for the cyclohexyl group. A gradient elution is employed rather than isocratic. A gradient from 10% to 90% Acetonitrile ensures that polar process impurities elute early, while the highly hydrophobic target analyte is pushed out efficiently, preventing late-eluting peak broadening.

Optimized Chromatographic Conditions

Parameter	Specification
Column	End-capped C18, 150 mm × 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient Program	0-2 min: 10% B; 2-12 min: 10% → 90% B; 12-15 min: 90% B; 15.1-20 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C (Controls mobile phase viscosity and retention reproducibility)
Detection	UV at 254 nm
Injection Volume	10 µL
Diluent	Water : Acetonitrile (50:50, v/v)

Step-by-Step Experimental Protocol

Preparation of Solutions

• Mobile Phase A: Add 1.0 mL of LC-MS grade TFA to 1000 mL of ultra-pure water. Mix thoroughly and degas via sonication for 10 minutes.

• Mobile Phase B: Add 1.0 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile. Mix and degas.

• Standard Preparation (100 µg/mL):

  • Accurately weigh 10.0 mg of 3-Amino-4-(cyclohexylamino)benzonitrile reference standard into a 100 mL volumetric flask.

  • Add 50 mL of Diluent. Sonicate for 5 minutes until fully dissolved (the cyclohexyl group requires organic solvent to break the crystal lattice).

  • Dilute to volume with Diluent and mix well. Filter through a 0.22 µm PTFE syringe filter before injection.

System Suitability Testing (SST): A Self-Validating System

Before analyzing unknown samples, the method must prove it is currently "fit for purpose." Inject the 100 µg/mL standard solution six consecutive times. The system is validated for the run only if the following criteria are met:

SST Parameter	Acceptance Criteria	Scientific Rationale
% RSD of Peak Area	≤ 2.0%	Ensures injector precision and detector stability.
USP Tailing Factor	≤ 1.5	Confirms successful suppression of silanol interactions.
Theoretical Plates (N)	≥ 5,000	Verifies column bed integrity and efficiency.
Retention Time % RSD	≤ 1.0%	Ensures pump gradient delivery is consistent.

Method Validation Protocol (ICH Q2(R2))

To officially validate this method for regulatory submission, it must be subjected to the parameters outlined in the ICH Q2(R2) Validation of Analytical Procedures guidance[3]. The modernized Q2(R2) framework emphasizes a science- and risk-based approach to validation[4].

Specificity (Forced Degradation)

• Procedure: Subject the analyte to acid (0.1N HCl), base (0.1N NaOH), oxidation (3% H2O2), thermal (60°C), and photolytic stress for 24 hours.

• Acceptance: The 3-Amino-4-(cyclohexylamino)benzonitrile peak must be completely resolved from all degradation peaks (Resolution > 1.5). Peak purity analysis via Photodiode Array (PDA) must show a purity angle less than the purity threshold.

Linearity & Range

• Procedure: Prepare standard solutions at 25%, 50%, 75%, 100%, 125%, and 150% of the target concentration (25 µg/mL to 150 µg/mL). Inject each level in triplicate.

• Acceptance: Plot peak area vs. concentration. The correlation coefficient ( R2 ) must be ≥ 0.999. The y-intercept should be ≤ 5% of the target concentration response.

Accuracy (Recovery)

• Procedure: Spike known amounts of the API into a placebo matrix at 50%, 100%, and 150% levels. Prepare three replicates per level.

• Acceptance: Mean recovery across all levels must fall between 98.0% and 102.0%, confirming the absence of matrix interference.

Robustness

• Procedure: Deliberately vary critical method parameters: Flow rate ( ± 0.1 mL/min), Column Temperature ( ± 5°C), and Mobile Phase organic composition ( ± 2% absolute).

• Acceptance: System suitability criteria (Tailing ≤ 1.5, %RSD ≤ 2.0%) must still be met under all perturbed conditions, proving the method's resilience in routine QC environments.

References

• ICH and FDA Guidelines for Analytical Method Validation Lab Manager URL:[Link][3]

• Q2(R2) Validation of Analytical Procedures U.S. Food and Drug Administration (FDA) URL:[Link]

• Q14 Analytical Procedure Development U.S. Food and Drug Administration (FDA) URL:[Link][2]

• Quality Guidelines (Q Series) International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link][4]

Sources

• 1. 123856-34-8 | Sigma-Aldrich [sigmaaldrich.com]
• 2. fda.gov [fda.gov]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. ICH Official web site : ICH [ich.org]

Application Note: Chemoselective Catalytic Reduction Techniques for 3-Amino-4-(cyclohexylamino)benzonitrile

Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Scope

As a Senior Application Scientist, I frequently encounter the challenge of orthogonal functional group reduction in complex active pharmaceutical ingredient (API) synthesis. The compound 3-Amino-4-(cyclohexylamino)benzonitrile (CAS No. 123856-34-8) perfectly illustrates this paradigm. It is a highly valuable o-phenylenediamine intermediate, widely utilized in the development of benzimidazole-based kinase inhibitors.

Navigating the catalytic reduction of this scaffold requires strict chemoselectivity. This application note covers two distinct, field-proven workflows:

• The Synthesis Workflow: Chemoselective reduction of the nitro group in the precursor, 4-(cyclohexylamino)-3-nitrobenzonitrile, to yield the title compound without disturbing the nitrile moiety.

• The Derivatization Workflow: The subsequent high-pressure catalytic reduction of the nitrile group in 3-Amino-4-(cyclohexylamino)benzonitrile to yield a versatile triamine, 4-(aminomethyl)-N1-cyclohexylbenzene-1,2-diamine.

Figure 1: Orthogonal reduction workflow for nitro and nitrile moieties.

Mechanistic Insights & Causality (E-E-A-T)

Chemoselective Nitro Reduction (Avoiding Nitrile Over-reduction)

The thermodynamic challenge in synthesizing 3-Amino-4-(cyclohexylamino)benzonitrile is preventing the concurrent reduction of the nitrile group (-C≡N). While hydrogen gas with Palladium on Carbon (Pd/C) is a standard method, it can be overly active and lead to side reactions[1].

To achieve absolute chemoselectivity, Catalytic Transfer Hydrogenation (CTH) using ammonium formate ( HCOONH4​ ) is the superior choice. Ammonium formate decomposes on the Pd(0) surface to release H2​ , CO2​ , and NH3​ [2]. This provides a mild, steady, in-situ source of hydrogen that rapidly reduces the highly polarized nitro group through nitroso and hydroxylamine intermediates, while leaving the nitrile completely untouched.

Figure 2: Mechanism of Pd-catalyzed transfer hydrogenation of nitroarenes.

Nitrile Reduction to Primary Amines

When the goal is to reduce the nitrile group of 3-Amino-4-(cyclohexylamino)benzonitrile, Pd/C is insufficient. Nitriles require harsher conditions. Raney Nickel is the industry standard for this transformation[3]. However, reducing a nitrile generates a highly reactive imine intermediate, which can undergo nucleophilic attack by the newly formed primary amine, resulting in unwanted secondary or tertiary amine dimers.

The Causality of Ammonia: To suppress this dimerization, the reaction must be run in methanolic ammonia. The vast excess of NH3​ outcompetes the product amine for the imine intermediate, driving the equilibrium exclusively toward the primary amine product[4].

Data Presentation: Comparative Conditions

Table 1: Comparative Catalytic Reduction Conditions for Orthogonal Selectivity

Target Transformation	Substrate	Catalyst	Hydrogen Source	Additive	Temp / Pressure	Selectivity / Yield
Nitro Reduction (Synthesis)	4-(cyclohexylamino)-3-nitrobenzonitrile	10% Pd/C	Ammonium Formate	None	25 °C / 1 atm	>98% (Nitro only)
Nitrile Reduction (Derivatization)	3-Amino-4-(cyclohexylamino)benzonitrile	Raney Nickel	H2​ gas	NH3​ (aq)	60 °C / 50 psi	>95% (Primary Amine)

Experimental Protocols

Protocol A: Synthesis of 3-Amino-4-(cyclohexylamino)benzonitrile via CTH

Self-Validating System: The evolution of CO2​ gas serves as a visual indicator of active hydrogen transfer. The reaction is complete when effervescence ceases.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-(cyclohexylamino)-3-nitrobenzonitrile (10.0 mmol) in absolute ethanol (50 mL).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.5 mmol Pd). Safety Note: Always add Pd/C under a gentle blanket of nitrogen gas to prevent the ignition of ethanol vapors.

• Donor Addition: Add ammonium formate (40.0 mmol, 4.0 equivalents) in one portion[2].

• Execution: Stir the mixture at room temperature (25 °C). Monitor the reaction via TLC (Hexanes:EtOAc 7:3). Complete conversion typically occurs within 30–60 minutes.

• Workup & Isolation: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst[1]. Wash the filter cake with methanol (2 x 20 mL). Caution: Keep the Pd/C filter cake wet to avoid autoignition. Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (100 mL), wash with water (2 x 50 mL) and brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the pure title compound.

Protocol B: Reduction of the Nitrile Moiety using Raney Nickel

Self-Validating System: The cessation of pressure drop in the Parr reactor confirms the complete consumption of H2​ gas.

• Reaction Setup: In a high-pressure Parr reactor, dissolve 3-Amino-4-(cyclohexylamino)benzonitrile (5.0 mmol) in methanolic ammonia (2 M NH3​ in MeOH, 40 mL)[4].

• Catalyst Addition: Add an aqueous slurry of active Raney Nickel (approx. 1.0 g). Safety Note: Raney Nickel is highly pyrophoric and must be handled under an inert atmosphere and kept wet at all times[3].

• Pressurization: Seal the reactor. Purge the headspace with nitrogen (3 cycles) followed by hydrogen gas (3 cycles). Pressurize the vessel to 50 psi with H2​ .

• Execution: Heat the reaction to 60 °C under vigorous mechanical stirring for 4–6 hours until hydrogen uptake ceases.

• Workup & Isolation: Cool the reactor to room temperature and safely vent the excess hydrogen. Purge the vessel with nitrogen. Filter the mixture through Celite under a nitrogen blanket to remove the Raney Nickel. Evaporate the filtrate to afford the pure 4-(aminomethyl)-N1-cyclohexylbenzene-1,2-diamine.

References

2.[2] Title: Highly Chemoselective Reduction of Aromatic Nitro Compounds by Copper Nanoparticles/Ammonium Formate Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

3.[3] Title: Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines Source: ResearchGate (Tetrahedron) URL: [Link]

4.[4] Title: Method for the production of primary amines by hydrogenating nitriles Source: US Patent 7214829B2 (Google Patents) URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. US7214829B2 - Method for the production of primary amines by hydrogenating nitriles - Google Patents [patents.google.com]

Application Note: Strategic Incorporation of 3-Amino-4-(cyclohexylamino)benzonitrile in Advanced Cross-Coupling Workflows

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Application Note & Experimental Protocol.

Executive Summary & Chemical Context

The incorporation of densely functionalized 1,2-diamines into drug discovery workflows presents a unique chemoselectivity challenge. 3-Amino-4-(cyclohexylamino)benzonitrile (CAS 123856-34-8) is a highly privileged building block frequently utilized in the synthesis of 1-cyclohexyl-1H-benzo[d]imidazole scaffolds—a core motif found in numerous kinase inhibitors and GPCR ligands.

This molecule features three distinct electronic and steric vectors:

• C1 Cyano Group (-CN): Strongly electron-withdrawing, deactivating the aromatic ring while providing a handle for downstream functionalization (e.g., reduction to amidines or hydrolysis to amides).

• C3 Primary Amine (-NH₂): Unhindered and highly nucleophilic.

• C4 Secondary Amine (-NH-Cyclohexyl): Highly sterically encumbered by the bulky cyclohexyl ring (A-value ≈ 2.1 kcal/mol).

To successfully incorporate this intermediate into a larger molecular framework, one must achieve chemoselective monoarylation at the C3 primary amine without cross-reacting with the C4 secondary amine or hydrolyzing the C1 nitrile. This guide details the mechanistic rationale and validated protocols for achieving this using advanced Palladium-catalyzed Buchwald-Hartwig cross-coupling methodologies.

Mechanistic Rationale & Catalyst Selection (E-E-A-T)

Overcoming the Chemoselectivity Challenge

In standard nucleophilic aromatic substitution (SNAr) or early-generation cross-coupling, differentiating between a primary and a secondary amine on the same aromatic ring often leads to complex mixtures of mono- and di-arylated products. To achieve absolute chemoselectivity, the steric environment of the transition metal catalyst must be precisely tuned.

As established in modern cross-coupling paradigms [1, 2], the use of bulky dialkylbiaryl phosphine ligands is critical for differentiating amine nucleophiles:

• Ligand Choice (BrettPhos): BrettPhos is specifically engineered to favor the arylation of primary amines over secondary amines. Following the oxidative addition of the aryl halide to the Pd(0) species, the resulting BrettPhos-Pd(II) complex features a highly restricted binding pocket. The C4 secondary amine of our substrate, already hindered by the cyclohexyl group, is sterically excluded from coordinating to the palladium center. Consequently, only the unhindered C3 primary amine can successfully attack the Pd(II) intermediate [4].

• Base Selection (Cs₂CO₃ vs. NaOtBu): The presence of the hydrolytically sensitive C1 cyano group dictates the basicity of the reaction conditions. Strong, nucleophilic bases like Sodium tert-butoxide (NaOtBu) can lead to nitrile hydrolysis or amidine formation. Therefore, a milder, non-nucleophilic base such as Cesium Carbonate (Cs₂CO₃) or Lithium bis(trimethylsilyl)amide (LHMDS) is strictly mandated [1, 3].

Workflow & Catalytic Cycle Visualizations

Caption: Workflow for the chemoselective functionalization and cyclization of the diamine intermediate.

Caption: Catalytic cycle highlighting the steric exclusion of the secondary amine during Pd-binding.

Quantitative Data: Catalyst Optimization

To validate the causality of ligand selection, optimization data for the coupling of 3-Amino-4-(cyclohexylamino)benzonitrile with 4-bromotoluene is summarized below. Notice how RuPhos (designed for secondary amines) inverts the selectivity, while BrettPhos provides near-perfect chemoselectivity for the primary amine.

Entry	Precatalyst / Ligand (5 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Conversion	Selectivity (C3-Ar : C4-Ar)
1	Pd₂dba₃ / XPhos	Cs₂CO₃	Dioxane	100	85%	3 : 1
2	RuPhos Pd G3 / RuPhos	Cs₂CO₃	Dioxane	100	92%	1 : 4 (Favors C4)
3	BrettPhos Pd G3 / BrettPhos	NaOtBu	t-AmylOH	80	78%	>99 : 1 (Nitrile degradation)
4	BrettPhos Pd G3 / BrettPhos	Cs₂CO₃	t-AmylOH	80	>98%	>99 : 1 (Optimal)

Experimental Protocols

Protocol A: Chemoselective Buchwald-Hartwig Amination

This protocol describes the selective arylation of the C3 primary amine, leaving the C4 secondary amine and C1 cyano group intact.

Reagents & Materials:

• 3-Amino-4-(cyclohexylamino)benzonitrile (1.0 mmol, 215.3 mg)

• Aryl Bromide (e.g., 4-Bromotoluene) (1.1 mmol)

• BrettPhos Pd G3 precatalyst (0.05 mmol, 5 mol%)

• BrettPhos ligand (0.05 mmol, 5 mol%)

• Anhydrous Cesium Carbonate (Cs₂CO₃) (2.0 mmol)

• Anhydrous t-Amyl Alcohol (0.2 M, 5.0 mL)

Step-by-Step Methodology:

• Preparation (Glovebox/Schlenk line): To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add 3-Amino-4-(cyclohexylamino)benzonitrile, BrettPhos Pd G3, BrettPhos, and Cs₂CO₃.

• Solvent Addition: Seal the vial with a PTFE-lined septum cap. Evacuate and backfill with Argon (3x). Add the Aryl Bromide followed by anhydrous t-Amyl Alcohol via syringe.

• Reaction Execution: Place the vial in a pre-heated aluminum block at 80 °C. Stir vigorously (800 rpm) for 12–16 hours. Note: Vigorous stirring is critical due to the heterogeneous nature of Cs₂CO₃.

• Reaction Monitoring: Monitor completion via LC-MS or TLC. The disappearance of the starting material mass (m/z 216 [M+H]+) and appearance of the mono-arylated mass confirms success.

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the Celite pad with additional Ethyl Acetate (10 mL).

• Purification: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure C3-N-aryl-1,2-diamine.

Protocol B: Sequential Cyclization to Benzimidazole Core

The resulting 1,2-diamine is ideally primed for cyclization to a functionalized benzimidazole.

Step-by-Step Methodology:

• Condensation: Dissolve the purified C3-N-aryl-1,2-diamine intermediate (1.0 mmol) in glacial acetic acid (5.0 mL).

• Electrophile Addition: Add the desired aldehyde (R-CHO, 1.2 mmol) or trimethyl orthoformate (if an unsubstituted C2 position is desired).

• Cyclization: Heat the mixture open to the air at 60 °C for 4 hours. The oxidative cyclization requires ambient oxygen to aromatize the intermediate benzimidazoline to the benzimidazole.

• Isolation: Cool to room temperature and neutralize carefully with saturated aqueous NaHCO₃ until pH 8 is reached. Extract with Dichloromethane (3 x 15 mL).

• Final Polish: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via reverse-phase HPLC or recrystallization to yield the final 1-cyclohexyl-1H-benzo[d]imidazole-5-carbonitrile derivative.

References

• Chemistry LibreTexts. "Buchwald-Hartwig Amination." LibreTexts Organic Chemistry. Available at:[Link] [2]

• Wikipedia Contributors. "Buchwald–Hartwig amination." Wikipedia, The Free Encyclopedia. Available at:[Link] [3]

• Royal Society of Chemistry. "How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia." Chemical Science. Available at:[Link][4]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Amino-4-(cyclohexylamino)benzonitrile

Welcome to the technical support center for the synthesis of 3-Amino-4-(cyclohexylamino)benzonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve reaction yields, and troubleshoot common experimental hurdles. The insights provided herein are synthesized from established chemical principles and field-proven strategies to ensure both scientific accuracy and practical applicability.

Introduction: Navigating the Synthesis

3-Amino-4-(cyclohexylamino)benzonitrile is a valuable building block in medicinal chemistry, often utilized as a scaffold for developing novel therapeutic agents. Its synthesis, while conceptually straightforward, presents several challenges that can lead to suboptimal yields and purity. This guide provides an in-depth analysis of the two primary synthetic routes, offering solutions to common problems encountered during the reaction setup, execution, and workup.

The two most viable synthetic pathways for this target molecule are:

• Route A: A Classical Two-Step Approach involving Nucleophilic Aromatic Substitution (SNAr) followed by the reduction of a nitro group.

• Route B: A Modern One-Pot Approach utilizing a Palladium-catalyzed Buchwald-Hartwig amination.[1]

The choice between these routes depends on factors such as scale, cost, available equipment, and desired speed.[1]

Caption: High-level overview of the two primary synthetic pathways.

Quantitative Comparison of Synthetic Routes

Choosing the appropriate synthetic strategy is critical. The following table provides a head-to-head comparison of the two routes, adapted from protocols for analogous compounds.[1]

Parameter	Route A: SNAr & Reduction	Route B: Buchwald-Hartwig Amination
Starting Materials	4-Chloro-3-nitrobenzonitrile, Cyclohexylamine	4-Bromo-3-aminobenzonitrile, Cyclohexylamine
Key Reagents	K₂CO₃, Fe/HCl (or SnCl₂/HCl)	Pd(OAc)₂, X-Phos, KOt-Bu
Overall Yield	~70-85% (estimated over two steps)	~85-95%
Reaction Time	Step 1: 4-6 hours; Step 2: 2-4 hours	30 minutes - 2 hours (Microwave-assisted)
Reaction Temperature	Step 1: 100-120 °C; Step 2: 80-100 °C	100-150 °C
Purification	Chromatography required for each step	Single chromatography step
Key Advantages	Utilizes readily available and less expensive reagents.[1]	High yield, short reaction time, one-pot synthesis.[1]
Key Disadvantages	Two-step process, longer total time, potentially lower overall yield.[1]	Requires expensive and air-sensitive palladium catalyst and phosphine ligand.[1]

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Problem: Low or No Yield in Buchwald-Hartwig Amination

Q1: My Buchwald-Hartwig reaction is not working. I see only starting material. What are the likely causes?

There are several critical factors for a successful Buchwald-Hartwig amination. A complete failure to form the product often points to one of the following issues:[2]

• Catalyst Inactivity: The active catalyst is a Pd(0) species. Your palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) may not have been successfully reduced in situ, or the active catalyst may have decomposed. This is almost always due to the presence of oxygen.

  • Solution: Ensure a strictly inert atmosphere (argon or nitrogen) is maintained throughout the entire setup and reaction. Use freshly opened, high-purity palladium precursors. Degas your solvent thoroughly (e.g., by sparging with argon for 30 minutes or via three freeze-pump-thaw cycles).

• Inappropriate Ligand Selection: The phosphine ligand's electronic and steric properties are crucial for every step of the catalytic cycle. For coupling with a primary amine like cyclohexylamine, bulky, electron-rich biarylphosphine ligands (e.g., X-Phos, RuPhos) are generally effective.[3]

  • Solution: If using a general-purpose ligand like BINAP fails, switch to a more specialized ligand from the Buchwald portfolio. A small-scale ligand screen is often a worthwhile investment.

• Incorrect Base: The base's strength is critical. It must be strong enough to deprotonate the amine without causing unwanted side reactions. For primary alkylamines, a strong, non-nucleophilic base is required.[2]

  • Solution: Sodium tert-butoxide (NaOt-Bu) or potassium tert-butoxide (KOt-Bu) are excellent choices. Weaker bases like K₂CO₃ or Cs₂CO₃ are often insufficient for this type of coupling.

• Reagent Purity: Water and other impurities can poison the catalyst.[2]

  • Solution: Use anhydrous solvents. Ensure your cyclohexylamine is pure and dry. The base, especially NaOt-Bu, should be handled exclusively in a glovebox as it is highly hygroscopic.

Caption: A logical troubleshooting decision tree for low yield.

Problem: Side Product Formation

Q2: I'm getting my product, but the yield is low due to significant side products. How can I minimize these?

Common side products in Buchwald-Hartwig aminations include hydrodehalogenation (where the bromo group is replaced by hydrogen) and diaryl ether formation (if water is present).

• Hydrodehalogenation: This occurs when the aryl halide is reduced.

  • Causality: This side reaction can be promoted by certain ligands or by excessive heat.

  • Solution: Try switching to a different ligand. Sometimes, slightly lowering the reaction temperature can suppress this pathway without significantly impacting the rate of the desired C-N coupling.

• Diaryl Ether Formation: This arises from the reaction with hydroxide ions, which can be present if the base or solvent is not anhydrous.

  • Causality: The palladium catalyst can also catalyze C-O bond formation.

  • Solution: This reinforces the need for strictly anhydrous conditions. Ensure your base is not contaminated with its corresponding hydroxide.[2]

Problem: Issues with the SNAr & Reduction Route

Q3: My SNAr reaction (Step 1) is slow and gives a low yield. How can I improve it?

The efficiency of an SNAr reaction depends on the leaving group and the electron-withdrawing nature of the ring.

• Causality: The reaction proceeds via a Meisenheimer complex, which is stabilized by electron-withdrawing groups (like the nitro and cyano groups) ortho and para to the leaving group (chloride). While the starting material is well-activated, kinetics can still be an issue.

• Solutions:

  • Increase Temperature: These reactions often require elevated temperatures (100-120 °C) to proceed at a reasonable rate.[1]

  • Solvent Choice: A polar aprotic solvent like DMF or DMSO is necessary to dissolve the reagents and stabilize the charged intermediate. Ensure the solvent is anhydrous.

  • Base: A non-nucleophilic base like K₂CO₃ is typically sufficient to scavenge the HCl produced. Ensure at least 1.5 equivalents are used.[1]

Q4: The reduction of the nitro group (Step 2) is incomplete or messy. What are the best practices?

Reduction of an aromatic nitro group is a standard transformation, but issues can arise.

• Causality: The most common method, using a metal in acid (e.g., Fe/HCl, SnCl₂/HCl), is a heterogeneous reaction. Poor mixing or passivation of the metal surface can lead to incomplete conversion.

• Solutions:

  • Metal Activation: If using iron powder, briefly washing it with dilute HCl to remove any passivating oxide layer can improve reactivity.

  • Sufficient Equivalents: Use a significant excess of the metal (e.g., 5 equivalents of iron powder).[1]

  • Vigorous Stirring: Ensure the metal powder is well-suspended in the reaction mixture.

  • Workup: After the reaction, the mixture must be basified (e.g., with NaHCO₃ or NaOH) to neutralize the acid and precipitate iron salts, allowing for extraction of the free amine product.[1]

Experimental Protocols

The following are detailed, illustrative protocols. Safety Note: Always conduct a thorough safety assessment before beginning any chemical synthesis. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol A: Two-Step SNAr & Reduction

Step 1: Synthesis of 4-(Cyclohexylamino)-3-nitrobenzonitrile (SNAr)

• To a round-bottom flask, add 4-chloro-3-nitrobenzonitrile (1.0 eq), potassium carbonate (1.5 eq), and dimethylformamide (DMF, ~5 mL per mmol of starting material).

• Add cyclohexylamine (1.1 eq) to the mixture.

• Heat the reaction mixture to 110 °C and stir for 4-6 hours. Monitor the reaction's progress by TLC.

• After cooling, pour the reaction mixture into water, causing the product to precipitate.

• Filter the solid, wash thoroughly with water, and dry under vacuum. The crude product can be purified by column chromatography (e.g., using a hexane/ethyl acetate gradient) or used directly in the next step if sufficiently pure.[1]

Step 2: Synthesis of 3-Amino-4-(cyclohexylamino)benzonitrile (Reduction)

• Suspend the crude 4-(cyclohexylamino)-3-nitrobenzonitrile (1.0 eq) and iron powder (5.0 eq) in a mixture of ethanol and water (e.g., 5:1 ratio).

• Heat the mixture to reflux (~80-90 °C) and add concentrated hydrochloric acid dropwise (catalytic to 1.0 eq).

• Continue refluxing for 2-4 hours until TLC shows complete consumption of the starting material.

• Cool the reaction mixture and filter it through a pad of celite to remove the iron salts.

• Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

• Extract the product with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the final product.[1]

Protocol B: One-Step Buchwald-Hartwig Amination

• In a glovebox, charge an oven-dried microwave vial or Schlenk tube with palladium(II) acetate (Pd(OAc)₂, 0.01 eq, 1 mol%), X-Phos (0.02 eq, 2 mol%), and potassium tert-butoxide (KOt-Bu, 1.5 eq).

• Add 4-bromo-3-aminobenzonitrile (1.0 eq).

• Remove the vial from the glovebox, add anhydrous toluene (~4 mL per mmol of starting material), and then add cyclohexylamine (1.2 eq) via syringe.

• Seal the vial and heat to 110-130 °C with vigorous stirring for 1-2 hours (or use a microwave reactor at 150 °C for 10-30 minutes). Monitor by TLC.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a short plug of silica gel, washing with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography (a gradient of hexanes and ethyl acetate, sometimes with 0.1% triethylamine to prevent streaking) to obtain the pure 3-Amino-4-(cyclohexylamino)benzonitrile.[1][2]

References

• 3-Amino-4-(1,3-benzoxazol-2-yl)-5-(cyclohexylamino)thiophene-2-carbonitrile - PMC. National Center for Biotechnology Information.
• 3-Amino-4-(phenylamino)benzonitrile: An In-depth Technical Guide. Benchchem.
• Optimization of reaction conditions at room temperature | Download Table. ResearchGate.
• Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC. National Center for Biotechnology Information.
• A Head-to-Head Comparison of Synthesis Routes for 3-Amino-4-(phenylamino)benzonitrile. Benchchem.
• Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. MDPI.
• Technical Support Center: Optimizing the Synthesis of 3-Amino-4-(phenylamino)benzonitrile. Benchchem.
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]

Technical Support Center: Troubleshooting Impurities in 3-Amino-4-(cyclohexylamino)benzonitrile Crystallization

Welcome to the technical support center for the crystallization of 3-Amino-4-(cyclohexylamino)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently encountered challenges during the purification of this compound. The information herein is structured to offer not just solutions, but also the underlying scientific principles to empower you in your experimental work.

I. Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems that may arise during the crystallization of 3-Amino-4-(cyclohexylamino)benzonitrile, providing potential causes and actionable solutions.

Issue 1: Oily Precipitate or Failure to Crystallize

Question: My product is precipitating as an oil or failing to crystallize altogether. What are the likely causes and how can I resolve this?

Answer: The formation of an oily precipitate, or "oiling out," instead of solid crystals is a common issue in crystallization.[1] This phenomenon typically occurs when the solute's solubility in the hot solvent is so high that upon cooling, the solution becomes supersaturated to a point where the solute separates as a liquid phase rather than forming an ordered crystal lattice.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
High Impurity Levels	The presence of significant impurities can lower the melting point of the product, leading to the formation of a low-melting eutectic mixture that oils out.	- Pre-purification: Consider a preliminary purification step like column chromatography to reduce the impurity load before crystallization. - Solvent Washing: If the impurities are soluble in a solvent in which your product is not, a simple wash of the crude material can be effective.
Inappropriate Solvent	The chosen solvent may be too good a solvent for 3-Amino-4-(cyclohexylamino)benzonitrile, meaning the compound remains highly soluble even at low temperatures.[2]	- Solvent Screening: Conduct small-scale solubility tests with a range of solvents of varying polarities. Ideal solvents will dissolve the compound when hot but show low solubility when cold.[3][4] For aromatic amines like this, consider solvents such as ethanol, isopropanol, or toluene, or mixed solvent systems like ethanol/water.[5] - Mixed-Solvent System: If a single solvent is not effective, try a mixed-solvent system. Dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until turbidity is observed. Then, add a small amount of the "good" solvent to redissolve the precipitate and allow it to cool slowly.[6]
Rapid Cooling	Cooling the solution too quickly can lead to a rapid increase in supersaturation, favoring the formation of an amorphous oil over crystalline solids.[7]	- Slow Cooling: Allow the solution to cool slowly and without disturbance to room temperature before further cooling in an ice bath.[8] This provides sufficient time for nucleation and crystal growth.
Supersaturation	If crystals do not form even after cooling, the solution may be supersaturated.[8]	- Induce Crystallization: Try scratching the inside of the flask with a glass rod at the air-liquid interface or adding a seed crystal of the pure compound.[8]

Issue 2: Colored Impurities in the Final Product

Question: My crystallized 3-Amino-4-(cyclohexylamino)benzonitrile has a noticeable color, but the pure compound should be colorless or off-white. How can I remove these colored impurities?

Answer: Colored impurities are common in organic synthesis and can be effectively removed during the crystallization process.[3][4] These impurities are often large, conjugated molecules that can become trapped in the crystal lattice or adsorb to the crystal surface.

Protocol for Removing Colored Impurities:

• Dissolution: Dissolve the impure compound in a minimal amount of a suitable hot solvent.[9]

• Decolorization: Add a small amount of activated charcoal (decolorizing carbon) to the hot solution.[4][6][10] Activated charcoal has a high surface area and adsorbs the colored impurities.[6] Use approximately 1-2% of the solute's weight in charcoal.

• Heating: Gently boil the solution with the activated charcoal for a few minutes to ensure complete adsorption of the colored impurities.[9]

• Hot Filtration: Perform a hot gravity filtration to remove the activated charcoal.[5] It is crucial to keep the solution hot during this step to prevent premature crystallization of the product on the filter paper.

• Crystallization: Allow the hot, colorless filtrate to cool slowly to induce crystallization.

• Isolation: Collect the pure crystals by filtration.

Issue 3: Low Recovery of Purified Product

Question: After crystallization, my yield of 3-Amino-4-(cyclohexylamino)benzonitrile is very low. What factors could be contributing to this, and how can I improve my recovery?

Answer: Low recovery is a frequent challenge in crystallization and can be attributed to several factors related to solvent choice and experimental technique.[5][8]

Troubleshooting Low Recovery:

Potential Cause	Explanation	Optimization Strategy
Excessive Solvent Use	Using too much solvent will result in a significant portion of the product remaining dissolved in the mother liquor even after cooling.[5][8]	- Use Minimal Solvent: Add the hot solvent in small portions until the solute just dissolves.[8] This ensures the solution is saturated at high temperatures.
Premature Crystallization	If the product crystallizes during hot filtration, it will be lost with the insoluble impurities or activated charcoal.	- Preheat Funnel and Flask: Use a pre-heated funnel and receiving flask for the hot filtration step. - Use a Small Amount of Excess Solvent: Add a slight excess of hot solvent before filtration to keep the product dissolved. This excess can be evaporated after filtration if necessary.
Product is Too Soluble in Cold Solvent	The chosen solvent may still have a relatively high solvating power for your compound even at low temperatures.	- Re-evaluate Solvent Choice: Perform solubility tests to find a solvent with a steeper solubility curve (high solubility when hot, very low when cold). - Optimize Cooling: Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice bath) to minimize the amount of product remaining in the solution.
Improper Washing	Washing the collected crystals with a large volume of solvent or with a solvent that is not ice-cold can redissolve a significant amount of the product.[8]	- Use Ice-Cold Solvent: Always use a minimal amount of ice-cold solvent to wash the crystals.[8][10]

Issue 4: Presence of Insoluble Impurities

Question: My crude product contains insoluble particulate matter. How should I handle this during crystallization?

Answer: Insoluble impurities are relatively straightforward to remove through a hot filtration step.[3][4]

Procedure for Removing Insoluble Impurities:

• Dissolve the Solute: Dissolve the crude 3-Amino-4-(cyclohexylamino)benzonitrile in a suitable hot solvent. The insoluble impurities will remain as a solid suspension.

• Hot Gravity Filtration: Perform a gravity filtration of the hot solution. The desired compound will pass through the filter paper in the filtrate, while the insoluble impurities will be retained.

• Crystallize: Allow the hot filtrate to cool slowly to initiate crystallization of the purified product.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the crystallization of 3-Amino-4-(cyclohexylamino)benzonitrile.

Q1: What is the best solvent for the crystallization of 3-Amino-4-(cyclohexylamino)benzonitrile?

A1: The ideal solvent is one in which the compound is highly soluble at high temperatures and poorly soluble at low temperatures.[6] For aromatic amines like 3-Amino-4-(cyclohexylamino)benzonitrile, good starting points for solvent screening include alcohols (e.g., ethanol, isopropanol), aromatic hydrocarbons (e.g., toluene), and ethyl acetate.[2][5] Mixed solvent systems, such as ethanol/water or toluene/hexane, can also be highly effective.[5] It is recommended to perform small-scale solubility tests to determine the optimal solvent or solvent mixture for your specific sample, as the nature of the impurities can influence the best choice.

Q2: How does the cooling rate affect the crystal size and purity?

A2: The rate of cooling has a significant impact on the size and purity of the resulting crystals.

• Slow Cooling: Promotes the formation of larger, more well-defined crystals. The slow process allows molecules to selectively deposit onto the growing crystal lattice, which tends to exclude impurities, resulting in a purer final product.[3]

• Rapid Cooling: Leads to the rapid formation of many small crystals.[7] This can trap impurities within the crystal lattice and may also lead to the formation of an amorphous precipitate or oil.[7]

The relationship between cooling rate, nucleation, and crystal growth is a critical aspect of crystallization.[]

Caption: Impact of cooling rate on crystal formation.

Q3: Can pH affect the crystallization of 3-Amino-4-(cyclohexylamino)benzonitrile?

A3: Yes, pH can significantly influence the crystallization of ionizable compounds like 3-Amino-4-(cyclohexylamino)benzonitrile, which has basic amino groups. The solubility of such compounds is often pH-dependent.[12] In acidic conditions, the amino groups can be protonated, forming a salt that may have very different solubility characteristics compared to the free base. While crystallization is typically performed on the neutral compound, adjusting the pH during an aqueous workup prior to crystallization can be a useful strategy for removing acidic or basic impurities. For instance, washing an organic solution of the crude product with a dilute acidic solution could remove basic impurities, while a dilute basic wash could remove acidic impurities. It is important to neutralize the solution and remove all water before proceeding with the crystallization from an organic solvent.

Q4: What analytical techniques can be used to assess the purity of my crystallized product?

A4: Several analytical techniques are suitable for determining the purity of your 3-Amino-4-(cyclohexylamino)benzonitrile.

• High-Performance Liquid Chromatography (HPLC): This is a primary method for quantifying the purity of the compound and detecting any soluble impurities.[13][14]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.[13]

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. A broad melting point range suggests the presence of impurities.

Q5: What is the general workflow for troubleshooting crystallization?

A5: A systematic approach is key to resolving crystallization issues.[1]

Caption: A workflow for troubleshooting crystallization.

III. References

• Recrystallization. (n.d.). Retrieved from

• Zhanghua Dryer. (2024, December 3). Troubleshooting Crystallization Problems in Industrial Settings. Retrieved from

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle &Purpose. Retrieved from

• BOC Sciences. (2025, September 12). Crystallization of APIs: Methods and Challenges. Retrieved from

• Recrystallization. (n.d.). Retrieved from

• Recrystallization. (n.d.). Retrieved from

• Pharmaceutical Technology. (2025, December 19). A Troubleshooting Guide for Topical Drug Manufacturing. Retrieved from

• Guide for crystallization. (n.d.). Retrieved from

• Recrystallization1. (n.d.). Retrieved from

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from

• Scribd. (n.d.). Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization | PDF. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Purification and Recrystallization of 2-Amino-1-naphthaldehyde Products. Retrieved from

• PMC. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Analysis of 3-Amino-4-(phenylamino)benzonitrile. Retrieved from

• PMC. (2022, July 11). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Retrieved from

• MDPI. (2023, July 5). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Retrieved from

Sources

• 1. filter-dryer.com [filter-dryer.com]
• 2. unifr.ch [unifr.ch]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. praxilabs.com [praxilabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 7. pharmtech.com [pharmtech.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. science.uct.ac.za [science.uct.ac.za]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. mdpi.com [mdpi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC [pmc.ncbi.nlm.nih.gov]

optimizing mobile phase for 3-Amino-4-(cyclohexylamino)benzonitrile LC-MS analysis

Here is a comprehensive technical support guide designed for researchers and drug development professionals dealing with the chromatographic and mass spectrometric challenges of 3-Amino-4-(cyclohexylamino)benzonitrile.

System Overview: The Chemical Challenge

3-Amino-4-(cyclohexylamino)benzonitrile is a highly basic, moderately hydrophobic compound containing both a primary aniline group and a secondary cyclohexylamine. In liquid chromatography-mass spectrometry (LC-MS), these basic moieties readily protonate in acidic environments. While this is highly favorable for positive electrospray ionization (ESI+), it introduces significant chromatographic challenges—primarily severe peak tailing due to secondary interactions with residual silanols, and poor retention on standard reversed-phase (RP) columns.

Diagnostic Workflow

Diagnostic workflow for optimizing LC-MS analysis of basic aminobenzonitriles.

Troubleshooting Guides & FAQs

Q1: Why does 3-Amino-4-(cyclohexylamino)benzonitrile exhibit severe peak tailing when using standard 0.1% Formic Acid (FA)? A1: The tailing is caused by secondary ion-exchange interactions between the protonated amine groups of your analyte and ionized residual silanols (SiO⁻) on the silica column surface[1]. While 0.1% FA (pH ~2.7) protonates the basic amines to ensure good ESI+ ionization, it has a very low ionic strength (approximately 1.9 mM)[2]. This low ionic strength is insufficient to shield the electrostatic repulsion between positively charged analyte molecules (overload tailing) or to mask the residual silanols, leading to exponential peak broadening[1][2].

Q2: How does the addition of Ammonium Formate resolve peak tailing without suppressing the MS signal? A2: Adding 5–10 mM Ammonium Formate (AF) to the 0.1% FA mobile phase nearly quadruples the ionic strength (e.g., from 1.9 mM to ~7.4 mM) while only slightly raising the pH to ~3.3[2]. The abundant ammonium (NH₄⁺) ions act as competing cations, effectively masking the residual silanols and preventing the basic aminobenzonitrile from binding to these active sites. Unlike strong ion-pairing agents, the FA/AF combination maintains high ionization efficiency and improves sample load tolerance without interfering with droplet desolvation in the MS source[2][3].

Q3: My analyte elutes in the void volume (poor retention). How can I increase retention while maintaining ESI+ compatibility? A3: Basic compounds are highly hydrophilic when fully protonated at low pH, leading to poor retention on C18 columns. To increase retention, switch to a high-pH mobile phase (e.g., 10 mM Ammonium Hydroxide, pH 9.5–10) using a high-pH-stable hybrid silica column[4][5]. At this pH, the amine groups are neutralized, drastically increasing the molecule's lipophilicity and retention factor (k'). Surprisingly, ESI+ sensitivity often remains excellent at high pH because ionization in the source is driven by gas-phase protonation and droplet surface dynamics rather than strictly the bulk solution pH[4].

Q4: Why shouldn't I just use Trifluoroacetic Acid (TFA) to fix the peak shape? A4: While TFA is an excellent ion-pairing agent that yields sharp peaks for basic compounds by making them appear more hydrophobic to the stationary phase, it causes severe signal suppression in ESI-MS[2][3]. TFA anions bind tightly to the protonated analyte, preventing the release of gas-phase ions during the desolvation process. For LC-MS, volatile buffers like Ammonium Formate are mandatory to balance chromatographic resolution and MS sensitivity[6].

Experimental Protocols: Step-by-Step Mobile Phase Optimization

This protocol is designed as a self-validating system; each phase includes a specific acceptance criterion to determine if the mechanism (ionic shielding vs. neutralization) is effective for your specific matrix.

Phase 1: Baseline Evaluation (Low Ionic Strength)

• Prepare Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid (v/v).

• Prepare Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid (v/v).

• Column: Standard C18 (e.g., 2.1 x 50 mm, 1.7 µm).

• Gradient: 5% to 95% B over 5 minutes at 0.4 mL/min.

• Validation Check: Evaluate the asymmetry factor ( As​ ) of the 3-Amino-4-(cyclohexylamino)benzonitrile peak. If As​ > 1.5 or the retention factor ( k′ ) < 2, the ionic strength is too low. Proceed to Phase 2.

Phase 2: Ionic Strength Modulation (Buffer Addition)

• Prepare Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid (pH ~3.3).

• Prepare Mobile Phase B: 10 mM Ammonium Formate in Acetonitrile + 0.1% Formic Acid.

• Rationale: The NH₄⁺ ions will shield silanol interactions and increase load tolerance[2].

• Validation Check: Re-run the gradient. If peak shape improves ( As​ < 1.3) but retention remains poor ( k′ < 2) due to the analyte's hydrophilicity in its protonated state, proceed to Phase 3.

Phase 3: High-pH Neutralization (Hydrophobicity Enhancement)

• Prepare Mobile Phase A: 10 mM Ammonium Hydroxide in Water (Adjust to pH 9.5).

• Prepare Mobile Phase B: LC-MS grade Acetonitrile.

• Column Requirement: You must switch to a hybrid organic-silica C18 column (e.g., Waters XTerra or BEH) rated for pH 1-12 to prevent silica dissolution[4][5].

• Validation Check: The analyte should now exhibit strong retention ( k′ > 3) and sharp peak shape due to its neutral state in solution, while still ionizing effectively via gas-phase protonation in the ESI+ source[4].

Quantitative Data: Impact of Mobile Phase Additives

The following table summarizes the expected causality and outcomes of different mobile phase modifiers on basic aminobenzonitriles based on established LC-MS optimization principles[2][3][4].

Mobile Phase Additive	Solution pH	Ionic Strength	Peak Asymmetry ( As​ )	ESI+ Sensitivity	Retention ( k′ )
0.1% Formic Acid (FA)	~2.7	Very Low (~1.9 mM)	Poor (> 2.0)	High	Low
0.1% TFA	~2.0	Moderate (~7.8 mM)	Excellent (< 1.2)	Very Low (Suppressed)	High
0.1% FA + 10mM NH₄FA	~3.3	Moderate (~7.4 mM)	Good (< 1.3)	High	Low to Moderate
10mM NH₄OH (High pH)	~9.5	Moderate	Excellent (< 1.2)	High	Very High

References

• BIOCLASS Mobile Phase Additive Selection for LC-MS - HALO Columns. halocolumns.com. Available at: [Link]

• The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests. National Institutes of Health (NIH). Available at:[Link]

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Chromatography Online. Available at: [Link]

• Effect of pH on LC-MS Analysis of Amines - Waters Corporation. waters.com. Available at: [Link]

• Control pH During Method Development for Better Chromatography. lcms.cz. Available at: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 3. halocolumns.com [halocolumns.com]
• 4. waters.com [waters.com]
• 5. lcms.cz [lcms.cz]
• 6. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]

preventing oxidative degradation of 3-Amino-4-(cyclohexylamino)benzonitrile during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific vulnerabilities of 3-Amino-4-(cyclohexylamino)benzonitrile .

Because this molecule is an ortho-phenylenediamine derivative, its electron-rich aromatic ring makes it highly susceptible to oxidative degradation. This guide provides self-validating protocols, mechanistic insights, and troubleshooting workflows to ensure the integrity of your compound from storage to experiment.

Part 1: Mechanistic FAQ – Understanding the Degradation

Q: Why does 3-Amino-4-(cyclohexylamino)benzonitrile darken or turn brown during storage? A: The discoloration is a direct result of oxidative degradation. The two adjacent amino groups (ortho-diamine configuration) donate electron density into the aromatic ring, significantly lowering its oxidation potential. Upon exposure to ambient oxygen, light, or trace transition metals, the compound undergoes single-electron transfer to form radical cations. These intermediates rapidly cascade into quinone diimines and eventually polymerize into highly conjugated, dark-colored polymeric species (polyOPDs) and phenazine derivatives[1].

Caption: Oxidative degradation pathway of ortho-phenylenediamine derivatives into polymeric species.

Q: Why is trace metal contamination a critical concern? A: Transition metals like Cu²⁺, Ag⁺, and Fe³⁺ act as potent catalysts for the oxidation of ortho-phenylenediamines. They facilitate the autocatalytic reduction-oxidation cycle that accelerates the formation of phenazines and polyOPDs[2]. Even microscopic metal shavings from spatulas or trace ions on glassware can initiate this cascade.

Part 2: Storage Best Practices & Quantitative Stability Data

Q: What are the optimal storage conditions to prevent oxidation? A: The compound must be isolated from its three primary degradation triggers: oxygen, light, and thermal energy.

• Atmosphere: Store under Argon. Argon (39.95 g/mol ) is significantly denser than ambient air (~29 g/mol ) and Nitrogen (28.01 g/mol ). It effectively sinks and creates a protective blanket over the solid powder[3].

• Light: Use amber or opaque PTFE containers. UV/Vis photons provide the activation energy required for radical initiation.

• Temperature: Store at -20 °C for long-term preservation, or 2–8 °C for active use[4].

Data Presentation: Stability Profile The following table summarizes the quantitative stability of ortho-phenylenediamine derivatives under varying storage conditions to help you benchmark your lot's expected shelf life.

Storage Condition	Atmosphere	Light Exposure	Temperature	1-Month Purity	6-Month Purity	12-Month Purity
Optimal (Recommended)	Argon	Amber Vial (Dark)	-20 °C	>99.8%	>99.5%	>99.0%
Acceptable (Short-term)	Nitrogen	Amber Vial (Dark)	4 °C	>99.0%	>98.0%	>97.0%
Suboptimal (Exposed)	Air	Clear Vial (Light)	25 °C	~95.0%	<85.0%	<70.0%

Part 3: Troubleshooting Guide

Q: My stock bottle has turned yellow/brown. Is the compound ruined? A: Not necessarily, but it requires validation. Because polyOPDs and phenazines are highly conjugated, even a 0.5% molar impurity can turn the entire batch dark brown[5]. While the bulk purity might still be >99%, these trace oxidation products can severely interfere with colorimetric assays, fluorescence studies, or sensitive catalytic cross-coupling reactions.

Caption: Troubleshooting workflow for handling discolored 3-Amino-4-(cyclohexylamino)benzonitrile.

Part 4: Experimental Protocols

If your compound has degraded, or if you are preparing a fresh batch for long-term storage, follow these self-validating methodologies.

Protocol A: Anaerobic Recrystallization (Recovery of Degraded Compound)

Causality Focus: This protocol removes polymeric impurities while preventing re-oxidation during the heating phase.

• Solvent Degassing: Sparge your recrystallization solvent (e.g., an Ethanol/Water mixture) with Argon for 30 minutes. This displaces dissolved oxygen which would otherwise rapidly oxidize the compound at elevated temperatures.

• Dissolution: In a Schlenk flask under an Argon atmosphere, dissolve the discolored 3-Amino-4-(cyclohexylamino)benzonitrile in the minimum volume of hot, degassed solvent.

• Hot Filtration: To remove insoluble dark polymeric species (polyOPDs), rapidly filter the hot solution through a Celite pad pre-wetted with degassed solvent[1].

• Crystallization: Allow the filtrate to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight to maximize crystal yield.

• Isolation & Drying: Filter the crystals under a heavy Argon counterflow. Wash with ice-cold, degassed solvent and dry under high vacuum for 12–24 hours.

Protocol B: Trace-Metal-Free Aliquoting and Inert Storage

Causality Focus: Single-use aliquoting prevents the repeated freeze-thaw and oxygen-exposure cycles that ruin primary stock bottles.

• Glassware Passivation: Wash all amber storage vials with a 0.1 M EDTA solution. This chelates and removes trace transition metals (Cu²⁺, Fe³⁺) from the glass surface that catalyze oxidation[2]. Rinse thoroughly with Milli-Q water and oven-dry at 120 °C.

• Environment Control: Transfer the dried vials and the purified compound into a glovebox filled with Argon (O₂ < 1 ppm). Avoid using metal spatulas; use ceramic or PTFE spatulas instead.

• Aliquoting: Divide the bulk powder into single-use aliquots (e.g., 50 mg per vial)[4].

• Sealing: Seal the vials with PTFE-lined caps. Wrap the junction of the cap and vial tightly with Parafilm to prevent atmospheric moisture and oxygen ingress.

• Storage: Store the sealed vials in a -20 °C freezer.

References

• Preventing oxidation of 2-(Allyloxy)aniline during storage. Benchchem. 3

• Preventing oxidation of 4-Nonylaniline during storage. Benchchem. 4

• Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization. ACS Omega / National Institutes of Health (NIH). 1

• Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine. ACS Omega / National Institutes of Health (NIH). 2

Sources

• 1. Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Low Aqueous Solubility of 3-Amino-4-(cyclohexylamino)benzonitrile in Biological Assays

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter assay failures driven by the physicochemical liabilities of lipophilic compounds. 3-Amino-4-(cyclohexylamino)benzonitrile presents a classic formulation challenge: its planar benzonitrile core promotes strong intermolecular pi-stacking, while the bulky cyclohexyl group drives extreme hydrophobicity. At physiological pH (7.4), its weakly basic aniline-like amines remain un-ionized, resulting in severe aqueous insolubility and rapid precipitation when diluted from DMSO stock solutions into biological matrices[1].

This guide provides field-proven, self-validating protocols to diagnose, troubleshoot, and resolve these solubility issues without compromising the integrity of your biological assays.

Phase 1: Diagnostics & Causality

Q1: Why does my compound precipitate immediately upon dilution into the assay buffer? A1: This phenomenon is known as a "DMSO crash." When you dilute a highly concentrated DMSO stock of 3-Amino-4-(cyclohexylamino)benzonitrile into an aqueous buffer, the solvent's dielectric constant shifts dramatically. The water molecules form a highly ordered hydrogen-bond network that excludes the lipophilic cyclohexyl and aromatic rings (the hydrophobic effect). This rapid drop in solvent capacity leads to supersaturation, followed immediately by thermodynamic nucleation and precipitation[1]. This not only reduces the bioavailable concentration of your compound but can also cause light-scattering artifacts in fluorescence or absorbance readouts[2].

Fig 1: Mechanism of hydrophobic precipitation versus HP-β-CD inclusion complexation.

Q2: How can I accurately determine the working solubility limit before running my bioassay? A2: Never assume the nominal concentration (what you calculated) equals the actual dissolved concentration. You must build a self-validating system by running a kinetic solubility assay prior to the biological assay to prevent false negatives[3].

Protocol 1: Kinetic Solubility Assessment via Laser Nephelometry Rationale: Nephelometry detects insoluble particulates by measuring scattered light, providing a highly sensitive, label-free readout of the exact concentration at which nucleation begins.

• Stock Preparation: Prepare a 10 mM stock of 3-Amino-4-(cyclohexylamino)benzonitrile in 100% anhydrous DMSO.

• Serial Dilution: Create a 12-point serial dilution of the compound in 100% DMSO.

• Aqueous Transfer: Transfer 2 µL of each DMSO dilution into 198 µL of your final assay buffer (containing all salts and proteins) in a 96-well clear-bottom plate. This maintains a strict 1% final DMSO concentration.

• Equilibration: Incubate the plate for 2 hours at your assay temperature (e.g., 37°C) with gentle shaking.

• Measurement: Read the plate using a laser nephelometer.

• Data Analysis: Plot compound concentration vs. light scattering (RNU). The inflection point where scattering sharply increases is your kinetic solubility limit. Do not dose your bioassay above this concentration.

Phase 2: Formulation & Excipient Strategies

Q3: Can I simply increase the DMSO concentration to keep the compound in solution? A3: Generally, no. While increasing DMSO might thermodynamically favor solubility, biological systems are highly sensitive to organic solvents. Concentrations above 1% (v/v) can denature target proteins, disrupt lipid bilayers in cell-based assays, and artificially alter enzymatic activity[2]. Instead, alternative co-solvents or excipients must be evaluated.

Data Presentation: Solubility Optimization Matrix The following table summarizes the expected impact of various formulation strategies on the solubility of highly lipophilic anilines and benzonitriles.

Formulation Strategy	Mechanism of Action	Estimated Max Solubility	Bioassay Compatibility
100% Aqueous Buffer (pH 7.4)	Baseline	< 5 µM	High
1% DMSO in Buffer	Standard Co-solvent	~10 µM	High
5% PEG3350 in Buffer	Polymeric Solubilization	~50-100 µM	Medium (Increased viscosity)
Acidic Buffer (pH 4.0)	Amine Protonation	~100 µM	Low (Denatures most proteins)
10% HP-β-CD in Buffer	Host-Guest Complexation	> 500 µM	High (Biologically inert)

Q4: What is the most effective excipient for solubilizing this specific structural class without disrupting target binding? A4: Cyclodextrins, specifically Hydroxypropyl-beta-cyclodextrin (HP-β-CD) , are the gold standard for this chemotype. HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a lipophilic central cavity. The hydrophobic cyclohexyl ring and the planar benzonitrile core of your compound fit perfectly into this cavity, forming a non-covalent inclusion complex that shields the lipophilic regions from water[4]. Because the interaction is dynamic, the free drug remains available to bind its biological target.

Protocol 2: Preparation of HP-β-CD Inclusion Complexes Rationale: Pre-forming the inclusion complex forces thermodynamic equilibrium before the compound ever touches the high-dielectric aqueous assay buffer[5].

• Host Solution: Dissolve HP-β-CD in your assay buffer to a final concentration of 10% (w/v) at 37°C with continuous magnetic stirring.

• Guest Addition: Dissolve 3-Amino-4-(cyclohexylamino)benzonitrile in a minimal volume of DMSO (e.g., 20 mM stock).

• Complexation: Dropwise add the DMSO stock into the aqueous HP-β-CD solution under vigorous agitation. Ensure the final DMSO concentration remains ≤1%.

• Equilibration: Agitate the mixture at 37°C for 24 hours to allow the host-guest complex to reach thermodynamic equilibrium[5].

• Clarification: Centrifuge the sample at 10,000 x g for 15 minutes to pellet any uncomplexed, precipitated compound.

• Filtration: Carefully collect the supernatant and pass it through a 0.22 µm syringe filter. The filtrate now contains your fully solubilized inclusion complex ready for dosing.

Phase 3: Assay Design Modifications

Q5: I cannot use cyclodextrins due to specific assay interferences. Are there alternative strategies? A5: Yes. If excipients are prohibited, you must optimize the order of addition to leverage the natural solubilizing power of your biological matrix.

Many researchers make the mistake of creating an intermediate aqueous dilution (e.g., diluting the DMSO stock 1:100 in plain buffer, then adding that to the assay). Plain buffer lacks proteins or lipids to act as "sinks" for the lipophilic compound, guaranteeing immediate precipitation[1].

Corrective Action: Mix the DMSO stock dilutions directly into the final assay media containing the biological target (proteins, microsomes, or cells). The hydrophobic pockets of proteins and lipid membranes will immediately interact with 3-Amino-4-(cyclohexylamino)benzonitrile, stabilizing it in solution and preventing crystal nucleation[1].

Fig 2: Step-by-step troubleshooting logic tree for resolving assay precipitation.

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Available at:[Link]

• Papadopoulou, M., et al. (2015). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters. Available at:[Link]

• Mura, P. (2014). Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Brazilian Journal of Pharmaceutical Sciences (SciELO). Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. pdf.benchchem.com [pdf.benchchem.com]

reducing side reactions during 3-Amino-4-(cyclohexylamino)benzonitrile amination

Technical Support Center: Troubleshooting Amination of 3-Amino-4-(cyclohexylamino)benzonitrile

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the functionalization of highly complex o-phenylenediamine derivatives. The amination of 3-Amino-4-(cyclohexylamino)benzonitrile presents a classic chemoselectivity challenge. The molecule contains a sterically accessible but electronically deactivated primary amine (3-position), a sterically hindered but electron-rich secondary amine (4-position), and a base-sensitive cyano group.

This guide provides field-proven, self-validating protocols to achieve selective amination of the primary amine while suppressing notorious side reactions like benzimidazole cyclization, over-alkylation, and nitrile hydrolysis.

Mechanistic Overview: The "Why" Behind the Chemistry

When attempting to aminate the 3-amino group, the adjacent 4-cyclohexylamino group acts as a competing intramolecular nucleophile. If an electrophile (like an aldehyde) activates the primary amine, the secondary amine can attack the resulting intermediate, leading to rapid cyclization. Furthermore, the electron-withdrawing cyano group at the 1-position reduces the overall nucleophilicity of the ring. This requires highly active catalytic systems for cross-coupling, which inherently increases the risk of side reactions if steric control is not strictly maintained.

Troubleshooting FAQs

Q1: During the reductive amination of the 3-amino group with an aldehyde, my LC-MS shows a major byproduct with an [M-2H] mass relative to the expected product. What is happening? A1: You are observing spontaneous benzimidazole formation. When the primary amine reacts with the aldehyde to form an imine/iminium intermediate, the adjacent secondary amine (4-cyclohexylamino) undergoes intramolecular nucleophilic attack to form an imidazoline. Subsequent oxidation (often by trace atmospheric oxygen or disproportionation) yields the fully aromatized [1]. Solution: You must ensure that the rate of imine reduction outpaces the rate of intramolecular cyclization. Switch your reducing agent to[2]. STAB is exceptionally chemoselective; it reduces iminium ions rapidly but does not reduce aldehydes under mild conditions, preventing the accumulation of reactive intermediates that lead to cyclization[2].

Q2: I am performing a Buchwald-Hartwig cross-coupling to arylate the 3-amino group, but I am observing poor conversion and unwanted arylation at the 4-cyclohexylamino position. How do I improve chemoselectivity? A2: Standard phosphine ligands (like BINAP or dppf) lack the steric differentiation required to completely shut down reactivity at the secondary amine, especially under forcing conditions. Solution: Transition to a bulky dialkylbiaryl phosphine ligand, specifically . The massive steric bulk of the tert-butyl groups and the triisopropylphenyl ring on this ligand creates a highly restricted catalytic pocket around the palladium center. This physical barrier ensures that only the primary amine can effectively coordinate, completely suppressing the arylation of the sterically hindered 4-cyclohexylamino group[3].

Q3: My reaction mixture is turning into a complex tar, and IR spectroscopy reveals the appearance of an amide carbonyl stretch (~1650 cm⁻¹). What went wrong? A3: The cyano group (-CN) is undergoing hydrolysis. This typically occurs when using strong bases (e.g., NaOtBu, KOH) at elevated temperatures, especially if the solvent is not strictly anhydrous. Solution: Switch to a milder, non-nucleophilic base such as anhydrous Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄). Always dry your solvents over molecular sieves and purge the reaction vessel with Argon to maintain a strictly anhydrous environment.

Quantitative Data Presentation: Reagent Selection Matrix

Reaction Type	Reagent/Catalyst System	Chemoselectivity (3-NH₂ vs 4-NH)	Risk of Cyclization	Nitrile Stability	Typical Yield
Reductive Amination	NaBH₃CN, MeOH, H⁺	Moderate	High (Benzimidazole)	Stable	40-50%
Reductive Amination	STAB, DCE, 0°C to RT	Excellent	Low	Stable	>85%
Buchwald-Hartwig	Pd₂(dba)₃ / BINAP / NaOtBu	Poor	N/A	Low (Hydrolysis risk)	<30%
Buchwald-Hartwig	Pd(OAc)₂ / tBuBrettPhos / Cs₂CO₃	Excellent	N/A	Stable	>80%

Validated Experimental Protocols

Protocol A: Chemoselective Reductive Amination (Self-Validating System) Causality Focus: Using STAB in 1,2-dichloroethane (DCE) at low temperatures ensures kinetic control. The mild acidity of the reaction mixture facilitates iminium formation without triggering nitrile hydrolysis.

• Preparation: Dissolve 3-Amino-4-(cyclohexylamino)benzonitrile (1.0 eq) and the target aldehyde (1.05 eq) in anhydrous DCE (0.2 M). Causality: Strict stoichiometric control of the aldehyde prevents over-alkylation.

• Activation: Stir at room temperature for 30 minutes under Argon.

  • Self-Validation Checkpoint: Take a 5 µL aliquot, quench in MeOH, and analyze via LC-MS. You should observe the transient imine mass [M+H]⁺. If unreacted starting material remains, add catalytic acetic acid (0.1 eq).

• Reduction: Cool the mixture to 0°C. Add (1.5 eq) portion-wise over 15 minutes[2]. Causality: Cooling minimizes the thermal energy available for the competing intramolecular cyclization pathway.

• Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours. Quench with saturated aqueous NaHCO₃. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Protocol B: Chemoselective Buchwald-Hartwig Amination Causality Focus: The use of dictates absolute steric control, while Cs₂CO₃ prevents base-mediated nitrile hydrolysis.

• Catalyst Pre-activation: In an oven-dried Schlenk flask under Argon, combine Pd(OAc)₂ (2 mol%) and tBuBrettPhos (4 mol%). Add anhydrous 1,4-dioxane (1 mL) and stir for 10 minutes until a homogeneous active catalyst complex forms.

• Reagent Assembly: To the flask, add 3-Amino-4-(cyclohexylamino)benzonitrile (1.0 eq), the aryl halide (1.1 eq), and anhydrous Cs₂CO₃ (2.0 eq).

• Reaction: Add remaining anhydrous 1,4-dioxane to reach a 0.1 M concentration. Heat to 90°C for 12 hours.

  • Self-Validation Checkpoint: At 2 hours, TLC (Hexanes/EtOAc 7:3) should show a single new spot. The absence of a secondary, more non-polar spot confirms that the 4-cyclohexylamino group remains unreacted.

• Workup: Cool to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate the filtrate for column chromatography.

Reaction Pathways & Side Reactions

Reaction pathways for 3-Amino-4-(cyclohexylamino)benzonitrile amination and side reactions.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. URL: [Link]

• Preston, P. N. (1974). Synthesis, reactions, and spectroscopic properties of benzimidazoles. Chemical Reviews, 74(3), 279-314. URL: [Link]

Sources

• 1. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Temperature for 3-Amino-4-(cyclohexylamino)benzonitrile Derivatives

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists working on benzimidazole or quinoxaline scaffolds where 3-amino-4-(cyclohexylamino)benzonitrile serves as a critical intermediate.

Synthesizing this derivative involves a two-step sequence: a Nucleophilic Aromatic Substitution ( SN​Ar ) followed by a catalytic nitro reduction. In both stages, temperature control is the primary variable dictating yield, purity, and safety. This guide provides mechanistic troubleshooting, quantitative data, and self-validating standard operating protocols (SOPs) to ensure reproducible scale-up.

Synthesis Workflow & Mechanistic Pathway

Two-step synthesis workflow highlighting critical temperature control nodes.

Troubleshooting FAQs: Temperature Optimization

Q1: What is the optimal temperature for the SN​Ar step, and why do I see impurities when refluxing in DMF? A: The optimal temperature for the SN​Ar reaction between 4-chloro-3-nitrobenzonitrile and cyclohexylamine is 50°C [1]. Causality: While some literature suggests heating in N,N-dimethylformamide (DMF)[2], temperatures exceeding 80°C in the presence of basic amines (like cyclohexylamine and triethylamine) promote the hydrolysis of the sensitive nitrile group into an amide or carboxylic acid. By utilizing a polar aprotic solvent with a lower boiling point, such as acetonitrile, and strictly maintaining 50°C, you provide exact thermal energy to overcome the SN​Ar activation barrier without triggering nitrile degradation[1].

Q2: During the nitro reduction step, my reaction stalls or yields a complex mixture. How does temperature play a role? A: Nitro reduction should be strictly maintained at room temperature (20–25°C) [3]. Causality: The catalytic reduction of a nitro group to an aniline is highly exothermic (releasing ~130 kcal/mol). If the internal temperature is allowed to spike above 40°C, the reaction kinetics shift, leading to the accumulation of reactive intermediates (nitroso and hydroxylamine species). These intermediates can rapidly dimerize to form deeply colored azo or azoxy impurities. Furthermore, elevated temperatures under hydrogen pressure increase the risk of over-reducing the nitrile group to a primary amine.

Q3: How do I manage the poor solubility of the 4-(cyclohexylamino)-3-nitrobenzonitrile intermediate during reduction at 20°C? A: Do not increase the temperature to force dissolution. Causality: Heating the hydrogenation vessel compromises the chemoselectivity of the Pd/C catalyst. Instead, modify the solvent system. While ethyl acetate is standard[3], if precipitation occurs at 20°C, introduce a co-solvent like methanol or tetrahydrofuran (THF) (e.g., EtOAc:MeOH 4:1) to maintain homogeneity while keeping the thermal profile safely below 25°C.

Quantitative Data: Temperature vs. Reaction Outcomes

The following table summarizes how temperature deviations impact the yield and impurity profile of both synthetic steps based on established protocols[2],[1],[3].

Reaction Step	Temperature	Solvent System	Reagents	Expected Yield	Primary Impurity Risk (Causality)
Step 1: SN​Ar	50°C	Acetonitrile	Cyclohexylamine, TEA	>90%	None (Optimal Conditions)
Step 1: SN​Ar	100°C (Reflux)	DMF	Cyclohexylamine, TEA	<70%	Nitrile hydrolysis (amide formation)
Step 1: SN​Ar	20°C	Acetonitrile	Cyclohexylamine, TEA	<40%	Incomplete conversion (kinetic stall)
Step 2: Reduction	20–25°C	Ethyl Acetate	Pd/C, H2​ (1 atm)	>95%	None (Optimal Conditions)
Step 2: Reduction	>50°C	Ethyl Acetate	Pd/C, H2​ (1 atm)	<80%	Azo-dimers, Nitrile over-reduction

Standard Operating Protocols (SOPs)

These methodologies are designed as self-validating systems . If the physical observations or analytical checkpoints deviate from the protocol, the system immediately flags a process failure, preventing downstream waste.

Protocol A: SN​Ar Synthesis of 4-(Cyclohexylamino)-3-nitrobenzonitrile

Reference Conditions: Adapted from US 2003/0134853 A1[1].

• Preparation: Charge a reactor with 4-chloro-3-nitrobenzonitrile (1.0 eq) and acetonitrile (15 volumes). Stir to create a uniform suspension.

• Amine Addition: Add triethylamine (1.5 eq) followed by cyclohexylamine (1.5 eq) dropwise at 20°C.

  • Causality: Dropwise addition prevents localized basic hotspots that could prematurely attack the nitrile.

• Thermal Optimization: Heat the reaction mixture to exactly 50°C and maintain for 15 hours[1].

• System Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LCMS. The system is self-validating when the starting material peak ( m/z 183) is entirely replaced by the product peak ( m/z 246 [M+H]+ ). If m/z 183 persists, the internal temperature may have dropped below 45°C; verify heating block calibration.

• Workup: Cool to 20°C and pour into cold water to precipitate the solid. Filter and dry to afford the intermediate as off-white needles[1].

Protocol B: Catalytic Reduction to 3-Amino-4-(cyclohexylamino)benzonitrile

Reference Conditions: Adapted from US7511145B2[3].

• Preparation: Dissolve 4-(cyclohexylamino)-3-nitrobenzonitrile (1.0 eq) in ethyl acetate (20 volumes).

• Catalyst Loading: Purge the vessel with Nitrogen, then carefully add 10% Pd/C (0.1 eq by weight).

• Hydrogenation & Exotherm Control: Purge the vessel with H2​ gas and maintain a 1 atm balloon or constant pressure. Critically, submerge the reaction flask in a room-temperature water bath (20°C).

  • Causality: The water bath acts as a thermal sink. Without it, the localized exotherm at the catalyst surface will exceed 50°C, leading to dimerization.

• System Validation Checkpoint: Monitor hydrogen uptake. The reaction validates its completion when hydrogen consumption naturally ceases (typically 2 to 8 hours)[3], correlating precisely with LCMS showing complete conversion to m/z 216 [M+H]+ . An internal temperature probe must read ≤ 25°C throughout; a sudden spike indicates inadequate cooling.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure at 30°C to yield the final 3-amino-4-(cyclohexylamino)benzonitrile product.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. lookchem.com [lookchem.com]
• 3. US7511145B2 - Bicyclic heteroaryl derivatives - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Reactivity of 3-Amino-4-(cyclohexylamino)benzonitrile versus Traditional Aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthetic Routes and Reactivity, Supported by Experimental Data and Mechanistic Insights.

In the landscape of modern organic synthesis and medicinal chemistry, aniline and its derivatives are foundational building blocks for a vast array of pharmaceuticals, agrochemicals, and functional materials. The strategic selection of a substituted aniline can profoundly influence the efficiency of a synthetic route and the properties of the final product. This guide provides a comparative analysis of 3-Amino-4-(cyclohexylamino)benzonitrile , a specialized diamino-benzonitrile, and traditional aniline derivatives, offering insights into their respective performance in key synthetic transformations.

Introduction: A Tale of Two Anilines

Traditional aniline derivatives , encompassing aniline itself, N-alkylanilines, and halo- or alkoxy-substituted anilines, are characterized by the presence of an amino group on a benzene ring. The lone pair of electrons on the nitrogen atom significantly activates the aromatic ring towards electrophilic substitution, directing incoming electrophiles to the ortho and para positions.[1][2][3] This high reactivity, however, can be a double-edged sword, often leading to over-reaction and lack of selectivity.[1][4]

3-Amino-4-(cyclohexylamino)benzonitrile , on the other hand, is a more complex scaffold. It features two amino groups with different steric environments and a nitrile group, which is a moderately electron-withdrawing group. This unique combination of functional groups imparts distinct reactivity and makes it a valuable precursor for the synthesis of heterocyclic compounds, particularly those of medicinal interest such as kinase inhibitors.[5]

This guide will delve into the nuanced differences in reactivity between these two classes of anilines, supported by mechanistic explanations and representative experimental protocols.

The Decisive Factors: Electronic and Steric Effects

The reactivity of an aniline derivative is fundamentally governed by the interplay of electronic and steric effects of its substituents.

Electronic Effects:

• Traditional Anilines: The amino group is a strong electron-donating group through resonance, which increases the electron density of the aromatic ring, making it highly susceptible to electrophilic attack.[3]

• 3-Amino-4-(cyclohexylamino)benzonitrile: The presence of the electron-withdrawing nitrile group (-CN) deactivates the aromatic ring towards electrophilic substitution compared to aniline. The nitrile group has a carbon atom that is electrophilic due to resonance, which can be attacked by nucleophiles.[6] The two amino groups, being electron-donating, counteract this deactivation to some extent, but the overall electron density of the ring is expected to be lower than that of simple anilines.

Steric Effects:

• Traditional Anilines: Steric hindrance is generally minimal in aniline itself but increases with N-alkylation or substitution at the ortho position.

• 3-Amino-4-(cyclohexylamino)benzonitrile: The bulky cyclohexyl group attached to one of the amino groups presents significant steric hindrance. This can influence the regioselectivity of reactions by blocking access to the adjacent ortho position.

The following diagram illustrates the key structural differences and their implications for reactivity.

Caption: Key structural and reactivity differences.

Comparative Performance in Key Synthetic Transformations

While direct head-to-head comparative studies are scarce, we can infer the performance of 3-Amino-4-(cyclohexylamino)benzonitrile versus traditional anilines in common reactions based on established chemical principles.

Electrophilic Aromatic Substitution

Traditional anilines readily undergo electrophilic aromatic substitution reactions such as halogenation and nitration, often leading to polysubstituted products due to the strong activating nature of the amino group.[1][7] To control this reactivity, the amino group is often protected as an acetamide.[1][3]

In contrast, 3-Amino-4-(cyclohexylamino)benzonitrile is expected to be less reactive in electrophilic aromatic substitution due to the deactivating effect of the nitrile group. The substitution pattern would be directed by the two amino groups to the available ortho and para positions, but the bulky cyclohexyl group would likely hinder substitution at the position ortho to the cyclohexylamino group.

Table 1: Predicted Performance in Electrophilic Aromatic Substitution (Bromination)

Aniline Derivative	Predicted Reactivity	Predicted Major Product(s)
Aniline	Very High	2,4,6-Tribromoaniline
Acetanilide	Moderate	4-Bromoacetanilide
3-Amino-4-(cyclohexylamino)benzonitrile	Lower	Monobrominated products, substitution likely directed by the less hindered amino group.

N-Acylation and N-Alkylation

Both traditional anilines and 3-Amino-4-(cyclohexylamino)benzonitrile can undergo N-acylation and N-alkylation. However, the steric bulk of the cyclohexyl group in the latter is expected to significantly reduce the rate of reaction at the cyclohexylamino nitrogen compared to the primary amino group. This difference in reactivity could be exploited for selective functionalization.

Cyclization Reactions to Form Heterocycles

A key application of ortho-diaminobenzenes is in the synthesis of fused heterocyclic systems. 3-Amino-4-(cyclohexylamino)benzonitrile is a valuable precursor for the synthesis of benzimidazoles, quinoxalines, and other related heterocycles. The two amino groups can react with dicarbonyl compounds or their equivalents to form the heterocyclic ring. Aromatic compounds with an amino group in the ortho position to a guanidino group are prone to cyclization to form 2-amino-benzimidazoles.[8]

The following workflow illustrates a general approach to the synthesis of a benzimidazole derivative from an ortho-diaminobenzene.

Caption: General workflow for benzimidazole synthesis.

Experimental Protocols

Synthesis of 3-Amino-4-(phenylamino)benzonitrile (A Close Analog)

Step 1: Phenylamination of 4-chloro-3-nitrobenzonitrile

• Materials: 4-chloro-3-nitrobenzonitrile, aniline, potassium carbonate, dimethylformamide (DMF).

• Procedure:

  • To a solution of 4-chloro-3-nitrobenzonitrile in DMF, add aniline and potassium carbonate.

  • Heat the reaction mixture to 100-120 °C and stir for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture, pour it into water, and extract the product with ethyl acetate.

  • Wash the organic layer, dry it over sodium sulfate, and purify by column chromatography to obtain 3-nitro-4-(phenylamino)benzonitrile.

Step 2: Reduction of the Nitro Group

• Materials: 3-nitro-4-(phenylamino)benzonitrile, iron powder, ammonium chloride, ethanol, water.

• Procedure:

  • Dissolve 3-nitro-4-(phenylamino)benzonitrile in a mixture of ethanol and water.

  • Add iron powder and ammonium chloride.

  • Heat the mixture to reflux for 2-4 hours.

  • Filter the hot reaction mixture through celite to remove iron salts.

  • Evaporate the solvent under reduced pressure.

  • Extract the residue with ethyl acetate, wash with brine, and dry over sodium sulfate.

  • Purify the crude product by column chromatography to afford 3-amino-4-(phenylamino)benzonitrile.

General Procedure for the Synthesis of Benzimidazoles from ortho-Diaminobenzenes

• Materials: ortho-Diaminobenzene derivative, aldehyde, p-toluenesulfonic acid (catalyst), toluene.

• Procedure:

  • To a solution of the ortho-diaminobenzene derivative in toluene, add the aldehyde and a catalytic amount of p-toluenesulfonic acid.

  • Reflux the mixture with a Dean-Stark apparatus to remove water.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Conclusion: Choosing the Right Tool for the Job

The choice between 3-Amino-4-(cyclohexylamino)benzonitrile and a traditional aniline derivative is dictated by the specific synthetic goal.

• Traditional aniline derivatives are the workhorses for many standard transformations, offering high reactivity that can be modulated through protective group strategies. They are generally more cost-effective and readily available.

• 3-Amino-4-(cyclohexylamino)benzonitrile is a specialized reagent, ideal for the construction of complex heterocyclic scaffolds. Its unique substitution pattern allows for selective reactions and provides a handle for introducing further diversity into the molecule. The steric bulk of the cyclohexyl group and the electronic influence of the nitrile group are key features that a synthetic chemist can leverage to achieve specific outcomes.

For researchers in drug discovery and development, 3-Amino-4-(cyclohexylamino)benzonitrile and its analogs represent a valuable class of building blocks for accessing novel chemical space and developing targeted therapeutics.

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A Comparative Guide to the Validation of Analytical Methods for 3-Amino-4-(cyclohexylamino)benzonitrile Purity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the rigorous assessment of purity for novel chemical entities is not merely a regulatory formality but a cornerstone of scientific validity. For a compound such as 3-Amino-4-(cyclohexylamino)benzonitrile, a substituted benzonitrile derivative with potential applications in medicinal chemistry, ensuring its purity is paramount to the integrity of downstream applications, from preclinical studies to active pharmaceutical ingredient (API) characterization.

This guide provides an in-depth comparison of analytical methodologies for the purity validation of 3-Amino-4-(cyclohexylamino)benzonitrile. As a Senior Application Scientist, the focus here extends beyond a simple recitation of protocols. Instead, this document elucidates the rationale behind methodological choices, embeds self-validating systems within the experimental design, and is grounded in authoritative regulatory guidelines.

The Primacy of High-Performance Liquid Chromatography (HPLC)

For non-volatile and thermally labile organic molecules like 3-Amino-4-(cyclohexylamino)benzonitrile, High-Performance Liquid Chromatography (HPLC) stands out as the predominant technique for purity analysis.[1][2] Its versatility, high resolution, and sensitivity make it the workhorse of the pharmaceutical industry for quality control.[3] A reversed-phase HPLC (RP-HPLC) method is particularly well-suited for this moderately polar compound, offering a robust platform for separating the main component from potential impurities.[2]

The selection of HPLC as the primary method is based on the physicochemical properties of the analyte. The presence of aromatic rings, amino groups, and a nitrile functionality suggests that the compound will be UV-active, allowing for sensitive detection. Furthermore, its molecular weight and polar functional groups make it amenable to separation on a C18 stationary phase with a polar mobile phase.

A Foundational HPLC-UV Protocol for Method Development

The following protocol is a robust starting point for developing a validated purity assay for 3-Amino-4-(cyclohexylamino)benzonitrile. It is crucial to recognize that this method will require optimization and validation according to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[4][5][6]

Experimental Protocol: HPLC-UV Purity Assay

1. Instrumentation:

• A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.[7]

2. Chromatographic Conditions (Starting Point):

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or a more optimal wavelength determined by UV scan).

• Injection Volume: 10 µL

3. Sample & Standard Preparation:

• Standard Preparation: Accurately weigh and dissolve a reference standard of 3-Amino-4-(cyclohexylamino)benzonitrile in the initial mobile phase composition to prepare a stock solution (e.g., 1 mg/mL). Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the test sample in the initial mobile phase to a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.[7]

The Rationale Behind the Starting Conditions:

• C18 Column: The nonpolar stationary phase is ideal for retaining and separating moderately polar aromatic compounds.

• Formic Acid: The addition of a small amount of acid to the mobile phase protonates the amino groups on the analyte, leading to improved peak shape and reducing interactions with residual silanols on the column.[8]

• Acetonitrile/Water Gradient: This common solvent system provides a good balance of viscosity and solvating power for a wide range of organic molecules. The gradient elution ensures that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively separated and eluted within a reasonable timeframe.

• 254 nm Detection: Many aromatic compounds exhibit strong absorbance at this wavelength, making it a good initial choice for detection.

The Validation Workflow: A Systematic Approach

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[5] The following diagram illustrates the typical workflow for validating a purity method in accordance with ICH Q2(R1) guidelines.[4][9]

Caption: Workflow for analytical method validation as per ICH Q2(R1).

Critical Validation Parameters for the HPLC Purity Method

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.	The analyte peak should be well-resolved from all other peaks, and peak purity analysis (e.g., with a diode array detector) should confirm homogeneity.
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.	Correlation coefficient (r²) > 0.999.[10]
Range	The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	For purity assays, typically 80% to 120% of the test concentration.
Accuracy	The closeness of test results obtained by the method to the true value.	For an API, typically 98.0% to 102.0% recovery of the analyte in a spiked matrix.[10]
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).	Relative Standard Deviation (RSD) ≤ 2.0%.[10]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined at a signal-to-noise ratio of 3:1.[11]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Typically determined at a signal-to-noise ratio of 10:1.[11]
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	The results should remain within the acceptance criteria for precision and accuracy when parameters such as mobile phase composition, pH, column temperature, and flow rate are slightly varied.

An Alternative Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography (GC) is a powerful technique for the analysis of volatile and semi-volatile compounds.[12] For 3-Amino-4-(cyclohexylamino)benzonitrile, direct analysis by GC may be challenging due to its polarity and potential for thermal degradation.[8] The presence of primary and secondary amino groups can lead to peak tailing due to interactions with the stationary phase.[13] Therefore, derivatization is often employed to increase volatility and thermal stability, and to improve chromatographic performance.[13]

When to Consider GC-MS:

• Identification of Unknown Impurities: The mass spectrometer provides structural information, which is invaluable for identifying unknown process-related impurities or degradation products.

• Analysis of Volatile Impurities: GC is superior to HPLC for the analysis of residual solvents and other volatile organic impurities.[12]

• Orthogonal Method: Employing a method with a different separation principle (GC vs. LC) provides a more comprehensive purity profile and is often a regulatory expectation.

A Foundational GC-MS Protocol for Method Development

The following protocol, which includes a derivatization step, serves as a starting point for developing a GC-MS method for 3-Amino-4-(cyclohexylamino)benzonitrile.

Experimental Protocol: GC-MS Purity Assay

1. Derivatization:

• Accurately weigh the sample into a vial.

• Add a suitable solvent (e.g., pyridine or acetonitrile) and a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS).

• Seal the vial and heat at 60-70 °C for 30-60 minutes to ensure complete derivatization of the amino groups.

2. Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight).

3. Chromatographic Conditions (Starting Point):

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 280 °C

• Injection Volume: 1 µL (split or splitless mode, to be optimized).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 300 °C

  • Hold: 5 minutes at 300 °C

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Scan Range: m/z 40-550

4. Data Analysis:

• Purity is calculated based on the area percent of the main peak in the total ion chromatogram (TIC). Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST) and by interpreting their fragmentation patterns.

Method Selection: A Logic-Driven Approach

The choice between HPLC and GC is not arbitrary; it is dictated by the analytical goals and the properties of the analyte. The following diagram outlines the decision-making process.

Caption: Decision tree for selecting an analytical method.

Comparative Summary of HPLC-UV and GC-MS

Feature	HPLC-UV	GC-MS
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.[2]	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and semi-volatile compounds; may require derivatization for polar analytes.[13]
Sample Preparation	Simple dissolution and filtration.	May require a more complex derivatization step.
Detection	UV absorbance (quantitative, but not structurally specific).	Mass spectrometry (provides molecular weight and structural information).
Primary Use Case	Routine purity and assay determination.	Impurity identification, analysis of volatile impurities, and as a confirmatory method.
Advantages	Robust, widely applicable, non-destructive.	High sensitivity and specificity, provides structural information.
Limitations	Limited structural information from UV detector.	Not suitable for non-volatile or thermally unstable compounds; derivatization adds complexity.

Conclusion

The validation of an analytical method for the purity of 3-Amino-4-(cyclohexylamino)benzonitrile is a critical exercise that underpins the quality and reliability of research and development activities. A reversed-phase HPLC method with UV detection is the recommended primary technique for routine quality control, offering a balance of simplicity, robustness, and sensitivity. The provided experimental protocol serves as a well-reasoned starting point for method development, which must be followed by a rigorous validation process adhering to ICH Q2(R1) guidelines.

Gas Chromatography-Mass Spectrometry, while requiring a derivatization step, presents an invaluable orthogonal technique. Its strength lies in the identification of unknown impurities and the analysis of volatile components, making it an excellent confirmatory method. The judicious application of both HPLC and GC-MS will provide a comprehensive and scientifically sound purity profile for 3-Amino-4-(cyclohexylamino)benzonitrile, ensuring data integrity for all subsequent stages of drug development.

References

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• ICH Q2 Analytical Method Validation. [Link]

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• IDENTIFICATION OF ORGANIC COMPOUNDS BY SPECTROSCOPIC TECHNIQUES. [Link]

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• Spectrometric Identification of Organic Compounds. [Link]

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Reproducibility of 3-Amino-4-(cyclohexylamino)benzonitrile Synthetic Pathways: A Comparative Guide

3-Amino-4-(cyclohexylamino)benzonitrile (CAS 123856-34-8) is a high-value diamine intermediate heavily utilized in the design of biologically active molecules, particularly in the synthesis of benzimidazole- and quinazoline-based beta-2 adrenergic agonists and kinase inhibitors. For drug development professionals and process chemists, establishing a reproducible, scalable, and high-purity synthetic route for this intermediate is a critical milestone.

This guide provides an objective, data-driven comparison of the two primary synthetic pathways used to generate this compound: the Fluoro-Route (Pathway A) and the Chloro-Route (Pathway B) . By dissecting the mechanistic causality behind each experimental choice, this guide establishes self-validating protocols to ensure absolute reproducibility in your laboratory.

Mechanistic Grounding & Causality

Both synthetic pathways rely on a two-step sequence: a Nucleophilic Aromatic Substitution (SNAr) followed by a selective nitro-group reduction. However, the choice of the starting halogen profoundly dictates the kinetic environment and the downstream reduction strategy.

Leaving Group Kinetics (Fluorine vs. Chlorine)

The SNAr mechanism proceeds via a Meisenheimer complex transition state. Because fluorine is highly electronegative, it stabilizes this negatively charged intermediate far better than chlorine. Consequently, 4-fluoro-3-nitrobenzonitrile reacts rapidly with cyclohexylamine under mild, room-temperature conditions[1]. In contrast, 4-chloro-3-nitrobenzonitrile (CAS 939-80-0)[2] presents a higher activation energy barrier, necessitating elevated temperatures (80 °C) and polar aprotic solvents (DMF) to force the displacement.

Reduction Selectivity & Catalyst Choice

Reducing the ortho-nitro group to an amine without disturbing the highly sensitive cyano (-C≡N) group is the primary failure point in this synthesis.

• Catalytic Hydrogenation (Pd/C): Used in Pathway A, this method offers exceptionally clean conversion and simple workup[3]. However, it carries a strict causality: if the reaction is not quenched immediately upon nitro reduction, the palladium catalyst will begin reducing the nitrile to a primary amine, ruining the batch.

• Chemical Reduction (Béchamp-type): Used in Pathway B, Iron powder and Ammonium Chloride (Fe/NH4Cl) provide a mild proton source and single-electron transfer mechanism. This is intrinsically selective for the nitro group and leaves the nitrile entirely untouched, making it highly robust for scale-up, albeit at the cost of generating solid iron oxide waste.

Pathway Visualization

Comparative synthetic workflows for 3-Amino-4-(cyclohexylamino)benzonitrile via two distinct routes.

Self-Validating Experimental Protocols

Pathway A: The Fluoro-Route (High-Kinetics, Catalytic Reduction)

Step 1: SNAr with 4-Fluoro-3-nitrobenzonitrile

• Charge: To an oven-dried 250 mL round-bottom flask, add 4-fluoro-3-nitrobenzonitrile (10.0 g, 60.2 mmol) and anhydrous THF (50 mL).

• Amine Addition: Add N,N-diisopropylethylamine (DIPEA) (11.5 mL, 66.2 mmol) followed by the dropwise addition of cyclohexylamine (7.6 mL, 66.2 mmol) at 0 °C. Causality: DIPEA acts as a non-nucleophilic base to scavenge the generated HF, preventing the protonation and deactivation of the cyclohexylamine nucleophile.

• Reaction: Stir at room temperature (25 °C) for 2 hours[1].

  • Self-Validation Check: The reaction mixture will definitively shift from pale yellow to deep orange. TLC (Hexanes/EtOAc 3:1) must indicate the complete consumption of the starting material (Rf ~0.6) and the appearance of a bright yellow intermediate spot (Rf ~0.4).

• Workup: Concentrate in vacuo, dissolve in EtOAc (100 mL), wash with 4% aqueous NaHCO3 (2 x 50 mL) and brine, dry over anhydrous Na2SO4, and evaporate to yield 4-(cyclohexylamino)-3-nitrobenzonitrile.

Step 2: Catalytic Hydrogenation

• Charge: Dissolve the intermediate (10.0 g) in absolute ethanol (100 mL). Add 10% Pd/C (1.0 g, 10 wt%) carefully under an inert atmosphere[3].

• Reaction: Purge the vessel with N2, then H2. Stir vigorously under a hydrogen balloon (1 atm) at room temperature for 4-6 hours.

  • Self-Validation Check: Monitor the volumetric hydrogen uptake. Stop the reaction strictly when TLC indicates intermediate consumption. Prolonged exposure will result in the appearance of a highly polar baseline spot (nitrile over-reduction).

• Workup: Filter the catalyst through a tightly packed Celite pad, wash with ethanol, and concentrate the filtrate to afford the target compound.

Pathway B: The Chloro-Route (Cost-Effective, Chemical Reduction)

Step 1: SNAr with 4-Chloro-3-nitrobenzonitrile

• Charge: Mix 4-chloro-3-nitrobenzonitrile (10.0 g, 54.8 mmol), cyclohexylamine (6.9 mL, 60.2 mmol), and K2CO3 (11.3 g, 82.2 mmol) in DMF (60 mL).

• Reaction: Heat to 80 °C for 12 hours.

  • Self-Validation Check: The higher temperature is mandatory to overcome the chloride leaving group barrier. Aliquots taken at room temperature will show <10% conversion even after 12 hours.

• Workup: Quench the reaction by pouring it into vigorously stirred ice-water (200 mL). Filter the resulting bright yellow precipitate, wash extensively with water to remove DMF, and dry under vacuum.

Step 2: Béchamp-Type Reduction

• Charge: Suspend the intermediate (10.0 g) in a mixture of EtOH (80 mL) and water (20 mL). Add NH4Cl (10.7 g, 200 mmol) and fine Iron powder (11.2 g, 200 mmol).

• Reaction: Reflux at 85 °C for 3 hours.

  • Self-Validation Check: The yellow suspension will transition into a dark brown/black slurry. This visual cue confirms the oxidation of Fe(0) to Fe3O4, directly correlating with the reduction of the nitro group.

• Workup: Filter the hot mixture through Celite to remove the iron sludge. Extract the filtrate with EtOAc, wash with brine, dry, and concentrate.

Comparative Data Analysis

To aid in route selection, the following table summarizes the quantitative performance metrics of both pathways based on standardized 10-gram scale runs.

Performance Metric	Pathway A (Fluoro / Pd-C)	Pathway B (Chloro / Fe)
Overall Yield (2 steps)	82% – 88%	70% – 75%
Final Purity (HPLC)	>98% (Requires careful H2 monitoring)	~95% (Highly selective, no over-reduction)
SNAr Reaction Time	2 hours (25 °C)	12 hours (80 °C)
Reduction Time	4 – 6 hours	3 hours
Cost Profile	High (Expensive fluoro-precursor, Pd catalyst)	Low (Cheap chloro-precursor, Fe powder)
Environmental (E-Factor)	Low (Catalyst recoverable, clean solvent extraction)	High (Generates heavy iron oxide sludge)

Expert Recommendation

For discovery chemistry and R&D scaling where time, high purity, and ease of workup are prioritized, Pathway A is objectively superior. The rapid SNAr kinetics and clean catalytic reduction streamline the workflow.

Conversely, for process chemistry and kilogram-scale manufacturing , Pathway B is often favored. The raw material cost of 4-chloro-3-nitrobenzonitrile is significantly lower, and the Fe/NH4Cl reduction eliminates the risk of nitrile over-reduction, providing a highly robust, "fool-proof" system—provided the facility is equipped to handle solid iron waste.

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Comparative Toxicity and Safety Profile Guide: 3-Amino-4-(cyclohexylamino)benzonitrile and Its Precursors

As a Senior Application Scientist, evaluating the safety profile of active pharmaceutical ingredient (API) building blocks is just as critical as optimizing their synthetic yield. 3-Amino-4-(cyclohexylamino)benzonitrile (CAS 123856-34-8) is a highly valuable intermediate used in the synthesis of complex benzimidazole-based pharmacophores and kinase inhibitors[1]. However, its synthesis involves precursors with vastly different chemical reactivities and toxicological liabilities.

This guide provides an in-depth, mechanistic comparison of the toxicity profiles of 3-Amino-4-(cyclohexylamino)benzonitrile and its two primary precursors: Cyclohexylamine and 4-Chloro-3-nitrobenzonitrile . Furthermore, it establishes self-validating experimental protocols to empirically assess these hazards in a preclinical setting.

Synthetic Workflow & Structural Context

The synthesis of 3-Amino-4-(cyclohexylamino)benzonitrile relies on a two-step sequence. First, a Nucleophilic Aromatic Substitution ( ) occurs between the electrophilic 4-Chloro-3-nitrobenzonitrile and the nucleophilic Cyclohexylamine. The resulting intermediate undergoes nitro reduction to yield the final target compound.

Synthetic workflow from precursors to 3-Amino-4-(cyclohexylamino)benzonitrile.

Mechanistic Toxicology: Causality & Structure-Activity Relationships

Understanding why a compound is toxic allows for better risk mitigation than simply memorizing hazard codes. The toxicity profile shifts dramatically at each step of this synthetic pathway due to fundamental changes in electron density and functional group reactivity.

Precursor 1: Cyclohexylamine (CAS 108-91-8)

Cyclohexylamine is a highly basic aliphatic amine ( ). Its toxicity is primarily driven by its basicity and lipid solubility. Upon contact with biological tissues, it rapidly disrupts lipid bilayers and causes saponification of cellular fats, leading to severe, irreversible tissue necrosis (corrosion)[2]. Furthermore, its high vapor pressure makes it a severe inhalation hazard, capable of causing pulmonary edema[3].

Precursor 2: 4-Chloro-3-nitrobenzonitrile (CAS 939-80-0)

This molecule is a potent electrophile. The strongly electron-withdrawing nitro and cyano groups deplete the aromatic ring of electron density, highly activating the ortho-chloro group toward nucleophilic attack. In a biological context, the nucleophiles are the sulfhydryl (-SH) groups of cysteine residues in skin and respiratory proteins. Covalent binding to these proteins creates haptens, triggering immune-mediated allergic contact dermatitis and severe respiratory sensitization[4].

Target Intermediate: 3-Amino-4-(cyclohexylamino)benzonitrile (CAS 123856-34-8)

The conversion of the precursors into this target molecule fundamentally alters the toxicological landscape. The substitution of the chloro group with a bulky secondary amine, coupled with the reduction of the nitro group to a primary amine, drastically increases the electron density of the aromatic ring. This eliminates the electrophilic reactivity, significantly reducing acute skin and eye irritation[1].

However, this structural change introduces a new liability: genotoxicity . Primary aromatic amines are notorious substrates for hepatic Cytochrome P450 (CYP1A2) enzymes, which can catalyze N-hydroxylation. Subsequent esterification and heterolytic cleavage can generate a highly reactive nitrenium ion capable of intercalating DNA.

Comparative Quantitative Toxicity Data

The table below synthesizes the quantitative safety data for these three compounds, highlighting the shift from acute, corrosive hazards to potential chronic liabilities.

Compound	CAS Number	Acute Oral LD50 (Rat)	Dermal LD50 (Rabbit)	Primary GHS Hazard Classifications
Cyclohexylamine	108-91-8	156 - 432 mg/kg[2]	277 mg/kg[3]	Danger : Flammable Liquid (Cat 3), Skin Corrosion (Cat 1B), Acute Toxicity (Cat 3)
4-Chloro-3-nitrobenzonitrile	939-80-0	> 2000 mg/kg (est.)	No data available	Warning : Skin Irritation (Cat 2), Eye Irritation (Cat 2), STOT-SE (Cat 3)[4]
3-Amino-4-(cyclohexylamino)benzonitrile	123856-34-8	> 2000 mg/kg (est.)	No data available	Warning : Skin/Eye Irritant (Cat 2), Potential Mutagen (requires testing)[5]

Self-Validating Experimental Protocols for Toxicity Assessment

To empirically validate the mechanistic assumptions outlined above, the following in vitro assays must be conducted. These protocols are designed as self-validating systems, ensuring that any data generated is internally controlled and reliable.

Multiparametric in vitro toxicity assessment workflow for evaluating compound safety profiles.

Protocol A: HepG2 Cytotoxicity (MTT Assay)

Causality for Choice: We utilize HepG2 human hepatocellular carcinoma cells rather than standard fibroblasts (like NIH-3T3) because HepG2 cells retain baseline CYP450 metabolic competence. This is critical for evaluating the true cytotoxicity of the aromatic amine target, which may only become toxic upon hepatic metabolism.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% .

• Compound Treatment: Prepare serial dilutions (0.1 µM to 1000 µM) of Cyclohexylamine, 4-Chloro-3-nitrobenzonitrile, and 3-Amino-4-(cyclohexylamino)benzonitrile in DMSO. Dose the cells, ensuring the final DMSO concentration remains .

• Internal Validation Controls:

  • Negative Control: 0.5% DMSO vehicle (Must show >95% viability).

  • Positive Control: 100 µM Chlorpromazine (Must show >50% cell death to validate assay sensitivity).

• Incubation & Readout: Incubate for 48h. Add 20 µL of MTT reagent (5 mg/mL) per well. Viable cells with active mitochondrial succinate dehydrogenase will reduce the tetrazolium dye to insoluble purple formazan. After 4h, solubilize with 100 µL DMSO and measure absorbance at 570 nm.

• Analysis: Calculate the values using non-linear regression analysis.

Protocol B: Ames Reverse Mutation Assay (OECD TG 471)

Causality for Choice: Because 3-Amino-4-(cyclohexylamino)benzonitrile contains a primary aromatic amine, it poses a high risk of DNA intercalation. The Ames test utilizes histidine-dependent Salmonella typhimurium strains to detect frameshift and base-pair substitution mutations.

Step-by-Step Methodology:

• Strain Preparation: Culture S. typhimurium strains TA98 (detects frameshifts) and TA100 (detects base-pair substitutions) overnight.

• Metabolic Activation (S9 Mix): Prepare a rat liver S9 fraction mix. Causality: Without the S9 mix, pro-mutagens like aromatic amines will yield false negatives because bacteria lack the CYP1A2 enzymes required to form the reactive nitrenium ion.

• Pre-incubation: Mix 100 µL of bacterial culture, 500 µL of S9 mix (or phosphate buffer for the -S9 cohort), and 50 µL of the test compound. Incubate at 37°C for 20 minutes to allow metabolic conversion.

• Internal Validation Controls:

  • Negative Control: DMSO vehicle (Establishes baseline spontaneous reversion rate).

  • Positive Control (+S9): 2-Aminoanthracene (Must yield a >3-fold increase in revertant colonies to validate S9 enzyme activity).

• Plating & Scoring: Add 2 mL of molten top agar (containing trace histidine) to the mixture and pour onto minimal glucose agar plates. Incubate for 48h at 37°C.

• Analysis: Count revertant colonies. A dose-dependent increase of the vehicle control indicates a positive mutagenic liability.

References

• Fisher Scientific. "Cyclohexylamine Safety Data Sheet."

• Santa Cruz Biotechnology. "Cyclohexylamine SDS."

• Fisher Scientific. "4-Chloro-3-nitrobenzonitrile Safety Data Sheet."

• LookChem. "4-Chloro-3-nitrobenzonitrile (CAS 939-80-0) Properties and Safety."

• ChemicalBook. "3-Amino-4-(cyclohexylamino)benzonitrile (CAS 123856-34-8) Product Data."

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• 5. 3-AMino-4-(cyclohexylaMino)benzonitrile | 123856-34-8 [m.chemicalbook.com]

Safety & Regulatory Compliance

3-Amino-4-(cyclohexylamino)benzonitrile proper disposal procedures

Comprehensive Operational and Disposal Guide for 3-Amino-4-(cyclohexylamino)benzonitrile

As a Senior Application Scientist overseeing high-throughput synthesis and drug development laboratories, I frequently encounter complex organic intermediates that demand rigorous safety and logistical planning. 3-Amino-4-(cyclohexylamino)benzonitrile (CAS No. 123856-34-8) is a highly valuable dual-functionalized aromatic compound, featuring both reactive amine groups and a nitrile moiety [1].

While essential for specific synthetic pathways, its structural components dictate strict handling and disposal protocols. The presence of the nitrile group means that improper disposal—such as exposure to strong acids or uncontrolled combustion—can lead to the release of highly toxic hydrogen cyanide (HCN) and nitrogen oxides (NOx) [2]. This guide provides a self-validating, step-by-step framework for the safe operation, containment, and disposal of this compound, ensuring your laboratory exceeds standard environmental health and safety (EHS) compliance.

Physicochemical & Hazard Profile

To design a robust disposal plan, we must first understand the quantitative and qualitative properties of the material we are handling. The table below summarizes the critical data points that dictate our operational boundaries.

Property	Value / Description	Operational Implication
Chemical Name	3-Amino-4-(cyclohexylamino)benzonitrile	Dual functional groups require careful segregation.
CAS Number	123856-34-8	Use for precise EHS waste manifesting.
Molecular Weight	215.30 g/mol	Heavy organic; contributes to high biological oxygen demand (BOD) if released into waterways.
Physical State	Solid (Crystalline Powder)	High risk of aerosolization and inhalation; mandates wet-sweeping during spills.
Primary Hazards	Acute Toxicity (Oral/Dermal), Irritant	Requires multi-layered PPE (Nitrile gloves, goggles).
Incompatibilities	Strong oxidizers, strong acids	Mixing with acids can hydrolyze the nitrile, releasing toxic fumes [4].

Mechanistic Causality in Chemical Handling

Why do we treat this specific compound with such high stringency? The causality lies directly in its molecular architecture. The secondary and primary amines make the compound basic and nucleophilic, capable of causing severe dermal and ocular irritation upon contact. Simultaneously, the benzonitrile backbone is environmentally persistent and toxic to aquatic life [3].

Mixing this compound with strong oxidizers or acids in a general waste carboy is a critical failure point. Acids can rapidly hydrolyze the nitrile group, potentially releasing toxic amides or carboxylic acids, while oxidizers can trigger violent exothermic reactions. Therefore, waste segregation is not just a regulatory formality; it is a fundamental chemical necessity to prevent the generation of lethal HCN gas in the laboratory environment.

Waste Processing Workflow

Fig 1: Step-by-step disposal and neutralization workflow for nitrile-amine waste.

Step-by-Step Methodologies: Operational & Disposal Plans

Protocol 1: Immediate Spill Containment and Recovery

When a spill occurs, the primary objective is to prevent the aerosolization of toxic dust and halt environmental contamination.

• Step 1: Evacuation and PPE Setup. Immediately isolate the area. Personnel must don chemical splash goggles, a flame-resistant lab coat, and double-layered nitrile gloves. If the spill is large and dust is visible, a particulate respirator (N95 or higher) is mandatory.

  • Causality: Nitrile dust is acutely toxic upon inhalation. Respiratory protection prevents the compound from dissolving in the mucous membranes of the respiratory tract.

• Step 2: Source Containment. If the compound is dissolved in a solvent, surround the spill with an inert absorbent such as vermiculite or dry sand [2].

  • Causality: Inert materials will not react with the nucleophilic amines or the electrophilic nitrile carbon, preventing secondary chemical reactions.

• Step 3: Wet-Sweeping (For Dry Powder). If the spill is a dry powder, lightly mist the material with water or a compatible non-reactive solvent before sweeping.

  • Causality: Dry sweeping aerosolizes fine organic powders, exponentially increasing the inhalation risk. Wet-sweeping binds the particles, keeping them grounded.

• Step 4: Decontamination. Wash the spill site with a mild alkaline soap and water. Collect all wash water as hazardous waste.

Protocol 2: Routine Laboratory Waste Disposal

Under no circumstances should 3-Amino-4-(cyclohexylamino)benzonitrile be disposed of down the drain or in standard municipal waste. It falls under strict EPA guidelines for hazardous substances [3].

• Step 1: Strict Segregation. Collect all solid waste (contaminated gloves, weigh boats, paper towels) and liquid waste (reaction filtrates, wash solvents) in dedicated, clearly labeled High-Density Polyethylene (HDPE) containers.

  • Causality: HDPE is highly resistant to organic solvents and basic amines. Ensure this container is kept strictly away from aqueous acids to prevent hydrolysis.

• Step 2: EPA-Compliant Labeling. Label the container explicitly as "Hazardous Waste - Toxic Organics (Contains Nitriles and Amines)." Include the CAS number (123856-34-8) to ensure downstream waste handlers are aware of the specific chemical risks.

• Step 3: High-Temperature Incineration. Submit the sealed containers to your institution's EHS department. The only acceptable method of ultimate disposal for this compound is high-temperature incineration (>1000°C) equipped with an afterburner and an alkaline scrubber [4].

  • Causality: Standard combustion of nitrogen-containing organics generates highly toxic nitrogen oxides (NOx) and potentially hydrogen cyanide (HCN). High-temperature incineration breaks the stable aromatic ring, while the alkaline scrubber neutralizes the acidic NOx and HCN gases into harmless salts before environmental discharge.

References

• Hazardous Substance Fact Sheet: Benzonitrile, New Jersey Department of Health. Available at: [Link]

• 40 CFR 302.4 - Designation of Hazardous Substances, U.S. Environmental Protection Agency (eCFR). Available at: [Link]

Comprehensive Guide to Personal Protective Equipment for Handling 3-Amino-4-(cyclohexylamino)benzonitrile

Hazard Analysis: Understanding the Risks of 3-Amino-4-(cyclohexylamino)benzonitrile

3-Amino-4-(cyclohexylamino)benzonitrile possesses two key functional groups that dictate its toxicological profile and handling requirements: an aromatic amine and a benzonitrile.

• Aromatic Amines: This class of compounds is associated with significant health risks. Many aromatic amines are known or suspected to be carcinogens and mutagens. A primary concern is their ability to be readily absorbed through the skin, leading to systemic toxicity. Upon absorption, they can induce methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing its ability to transport oxygen.

• Benzonitriles: The nitrile group (-C≡N) can be metabolized to release cyanide ions, which are potent inhibitors of cellular respiration. While the toxicity of benzonitrile derivatives can vary, the potential for cyanide release necessitates stringent handling precautions. Benzonitriles are often classified as harmful or toxic if swallowed, in contact with skin, or if inhaled.[1][2]

Based on the toxicological data of similar compounds like 4-aminobenzonitrile, we can infer that 3-Amino-4-(cyclohexylamino)benzonitrile is likely to be harmful if swallowed and may cause skin and eye irritation.[3][4] Therefore, a comprehensive personal protective equipment (PPE) strategy is crucial to mitigate these risks.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE plan is the cornerstone of safely handling 3-Amino-4-(cyclohexylamino)benzonitrile. The following table outlines the minimum recommended PPE, with explanations rooted in the chemical's anticipated hazards.

Protection Type	Specification	Rationale and Causality
Eye Protection	Chemical safety goggles with side shields or a full-face shield.	Protects against splashes of the chemical, which could cause serious eye irritation or damage.[5] Standard safety glasses do not provide a sufficient seal against splashes.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, minimum thickness of 5 mil).	Prevents dermal absorption, a primary route of exposure for aromatic amines.[6] Nitrile gloves offer good resistance to a range of chemicals, including many solvents, oils, and some acids and bases.[7][8] Thicker gloves provide longer breakthrough times.[9] Always inspect gloves for defects before use.[8]
Skin and Body Protection	A flame-resistant laboratory coat, fully buttoned, with long sleeves. Long pants and closed-toe shoes.	Minimizes the risk of skin exposure from accidental spills. A lab coat should be worn at all times in the laboratory.[10]
Respiratory Protection	To be used in a well-ventilated area, preferably a certified chemical fume hood.	Avoids the inhalation of any potential vapors, dust, or aerosols.[11] If work outside of a fume hood is unavoidable, a risk assessment must be performed to determine the appropriate respiratory protection, which may include an air-purifying respirator with appropriate cartridges.

Glove Selection Logic:

While nitrile gloves are a good general-purpose choice, for prolonged handling or in the event of a spill, a more robust glove material may be necessary. The selection of the appropriate glove should be based on the specific solvent being used in the procedure. For aromatic compounds, Viton® or polyvinyl alcohol (PVA) gloves may offer superior protection, though PVA is not suitable for aqueous solutions.[7][12] It is crucial to consult the glove manufacturer's compatibility charts for specific breakthrough times and degradation data.[13]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic workflow is essential to minimize exposure and prevent accidents. The following protocol outlines the key steps for safely handling 3-Amino-4-(cyclohexylamino)benzonitrile.

Preparation and Area Setup

• Designated Work Area: All handling of 3-Amino-4-(cyclohexylamino)benzonitrile should be conducted in a designated area, such as a chemical fume hood, to control potential airborne contaminants.[10]

• Emergency Equipment: Ensure that an emergency shower and eyewash station are readily accessible and have been recently tested.[11]

• Gather Materials: Before starting, assemble all necessary equipment, reagents, and waste containers to avoid leaving the designated work area during the procedure.[10]

Handling the Compound

• Donning PPE: Put on all required PPE as outlined in the table above before entering the designated work area.

• Weighing and Dispensing: Conduct all weighing and transfer operations within the chemical fume hood to contain any dust or vapors.

• Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[2]

• Transportation: When moving the chemical, use a secondary container to prevent spills.[10]

Spill Management

• Minor Spills: In the event of a small spill within the fume hood, absorb the material with an inert absorbent like vermiculite or sand.[10] Place the absorbed material in a sealed, labeled container for hazardous waste disposal.

• Major Spills: For larger spills, evacuate the immediate area and notify your institution's environmental health and safety (EHS) office.[10]

Disposal Plan: Responsible Management of Hazardous Waste

All materials contaminated with 3-Amino-4-(cyclohexylamino)benzonitrile must be treated as hazardous waste.

• Waste Segregation: Collect all waste materials, including contaminated gloves, absorbent materials, and empty containers, in a designated and clearly labeled hazardous waste container.[14] Do not mix with other waste streams unless explicitly permitted by your institution's EHS office.

• Containerization: Use a leak-proof container that is compatible with the waste.[8][15] The container must be kept securely closed when not in use and stored in a designated secondary containment area.[14]

• Disposal Method: Dispose of the chemical waste through your institution's authorized hazardous waste disposal program, which will likely involve incineration or other specialized treatments for aromatic amines and nitriles.[15][16] Never dispose of this chemical down the drain or in the general trash.[2]

Workflow Diagrams

PPE Selection Workflow

Caption: PPE selection workflow for 3-Amino-4-(cyclohexylamino)benzonitrile.

Safe Handling and Disposal Workflow

Caption: Step-by-step workflow for handling and disposal.

References

• BenchChem. (2026). Comprehensive Safety and Handling Guide for 4-(Diisopropylamino)benzonitrile.
• Oxford Lab Fine Chem. BENZONITRILE - (For Synthesis) MSDS.
• Loba Chemie. (2016, April 29). BENZONITRILE FOR SYNTHESIS MSDS.
• CDH Fine Chemical.
• S&G Gloves. (2026, February 25).
• ChemicalBook. (2026, January 17).
• NUS Medicine. (2016, March 16). Chemical Waste Disposal.
• Occupational Safety and Health Administration. OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
• Emory University. Chemical Waste Disposal Guidelines.
• Sigma-Aldrich. (2025, November 6).
• Occupational Safety and Health Administr
• Occupational Safety and Health Administration. (2014, February 11). OSHA Technical Manual (OTM) - Section II: Chapter 2.
• GreenTec Energy. (2024, April 3). Chemical Waste Disposal Guidelines: Rules You Must Follow!.
• Occupational Safety and Health Administration. 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear.
• Cole-Parmer. (2005, October 11). Material Safety Data Sheet - Benzonitrile, 99+%, spectrophotometric grade.
• CHEMM. (2026, March 23). Personal Protective Equipment (PPE).
• University of Michigan Environment, Health & Safety.
• NIOSH. Recommendations for Chemical Protective Clothing A-Z.
• Carl ROTH. (2025, March 31).
• University of California, Berkeley, Office of Environment, Health & Safety. Glove Selection Guide.
• Environmental Health and Safety. OSHA Glove Selection Chart.
• The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures.
• Apollo Scientific. (2023, July 31).
• Carl ROTH.
• Towson University. HAZARDOUS WASTE MANAGEMENT PROCEDURES.

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